3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Core Science & Biosynthesis

Metabolic Stability of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine in Drug Discovery: Mechanisms, Liabilities, and Optimization Strategies

Target Audience: Researchers, Medicinal Chemists, and DMPK Scientists Document Type: Technical Whitepaper

Executive Summary

The incorporation of fluorine into small molecules is a cornerstone of modern medicinal chemistry, typically employed to modulate pKa, enhance lipophilicity, or block metabolically labile sites. The building block 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine [1] represents a highly functionalized pharmacophore that combines a basic, conformationally restricted amine with an electron-rich aromatic system.

However, the assumption that fluorination universally confers metabolic stability is a dangerous oversimplification. In the context of this specific scaffold, the juxtaposition of the 3-fluoropyrrolidine core and the 3,5-dimethoxyphenyl moiety creates a complex metabolic profile characterized by rapid Phase I clearance and the potential for mechanism-based toxicity. This whitepaper deconstructs the metabolic liabilities of this molecule, explains the causality behind its biotransformation, and provides self-validating protocols for profiling and optimizing this chemotype in drug discovery programs.

Structural Analysis & Metabolic Hotspots

The metabolic fate of 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine is governed by two distinct structural features, each recognized by different subsets of Cytochrome P450 (CYP) enzymes.

The 3,5-Dimethoxyphenyl Motif: O-Demethylation

The 3,5-dimethoxyphenyl group is highly electron-rich. The oxygen lone pairs donate electron density into the aromatic ring, but more critically, they stabilize the adjacent carbon-centered radical formed during CYP-mediated metabolism. The high-valent iron-oxo species (Compound I) in the CYP active site readily performs a Hydrogen Atom Transfer (HAT) on the methoxy methyl group. This leads to a hemiacetal intermediate that rapidly collapses, releasing formaldehyde and yielding a phenol. Clinical precedents, such as the FGFR inhibitor Erdafitinib (Balversa), demonstrate that the 3,5-dimethoxyphenyl moiety undergoes extensive O-demethylation as a primary metabolic clearance pathway [2].

The 3-Fluoropyrrolidine Core: Bioactivation and Defluorination

While the C–F bond is exceptionally strong (~116 kcal/mol), its placement at the 3-position of a basic pyrrolidine ring introduces a severe liability. CYP3A4-mediated

-oxidation (at C2 or C5) generates a highly reactive iminium ion. The presence of the electronegative fluorine atom at the adjacent -position facilitates sequential oxidation and defluorination events. This cascade generates -unsaturated iminium species or ring-opened aldehydes—hard electrophiles that can covalently bind to microsomal proteins, leading to time-dependent inhibition (TDI) or hepatotoxicity[3].

Major CYP450-mediated metabolic and bioactivation pathways of the target scaffold.

In Vitro Metabolic Stability Profiling

To accurately capture the clearance and bioactivation risks of this scaffold, a self-validating experimental system is required. The following protocols ensure that both the rapid O-demethylation and the transient reactive intermediates are captured and quantified.

Protocol: Human Liver Microsome (HLM) Intrinsic Clearance

This assay determines the in vitro intrinsic clearance (

) driven by Phase I enzymes.

• Causality of Design: We utilize a low substrate concentration (1 µM) to ensure the reaction operates under linear, first-order kinetics (

  ), allowing for accurate half-life determination.

• Step 1: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM

  .

• Step 2: Spike HLM to a final protein concentration of 0.5 mg/mL. Control Check: Run parallel incubations with Verapamil (high clearance positive control) and Warfarin (low clearance negative control) to validate enzyme viability.

• Step 3: Add 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine (final concentration 1 µM,

  0.1% DMSO). Pre-incubate at 37°C for 5 minutes.

• Step 4: Initiate the reaction by adding an NADPH regenerating system (final concentration 1 mM NADPH).

• Step 5: Aliquot 50 µL at 0, 5, 15, 30, 45, and 60 minutes into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to quench the reaction and precipitate proteins.

• Step 6: Centrifuge at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to calculate the elimination rate constant (

  ) and .

Protocol: Reactive Metabolite Trapping with Glutathione (GSH)

Because the defluorinated iminium intermediates are highly reactive, they will rapidly bind to microsomal proteins and become undetectable. We use excess GSH as a surrogate nucleophile to trap these species.

• Causality of Design: A high concentration of GSH (5 mM) mimics physiological intra-hepatic levels and ensures pseudo-first-order trapping kinetics, outcompeting protein binding.

• Step 1: Prepare the HLM incubation mixture (1.0 mg/mL protein) as described above, but supplement the buffer with 5 mM reduced Glutathione (GSH).

• Step 2: Add the test compound at a higher concentration (10 µM) to ensure sufficient metabolite generation for MS detection.

• Step 3: Initiate with 1 mM NADPH and incubate for 60 minutes at 37°C. Quench with cold acetonitrile.

• Step 4: Analyze via LC-MS/MS using a Constant Neutral Loss (CNL) scan of 129 Da in positive ion mode. Rationale: Collision-induced dissociation (CID) of GSH adducts characteristically cleaves the pyroglutamic acid moiety (129 Da). This diagnostic scan filters out background noise, specifically highlighting trapped reactive electrophiles [3].

Representative Quantitative Data

Table 1: Representative In Vitro DMPK Profile for the 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine Scaffold

Parameter	Assay System	Representative Value	Mechanistic Interpretation
Intrinsic Clearance ( )	Human Liver Microsomes	> 150 µL/min/mg	High clearance; rapid Phase I metabolism prevents systemic exposure.
Major Metabolites	LC-MS/MS (Full Scan)	[M+H] - 14 Da	Dominant O-demethylation of the 3,5-dimethoxyphenyl moiety.
Reactive Intermediates	HLM + 5 mM GSH	+ 307 Da (GSH Adduct)	Bioactivation of the fluoropyrrolidine ring via iminium formation and defluorination.
CYP Phenotyping	Recombinant CYPs	CYP3A4, CYP2D6	CYP3A4 drives pyrrolidine oxidation; CYP2D6/3A4 drive O-demethylation.

Lead Optimization & Mitigation Strategies

When incorporating this building block into a lead series, medicinal chemists must actively engineer away its liabilities. The optimization workflow requires a bifurcated approach targeting both the aromatic and aliphatic vulnerabilities.

• Mitigating O-Demethylation: The electron density of the phenyl ring must be reduced. Isosteric replacement of the methoxy groups with trifluoromethoxy (

  ) or difluoromethoxy ( ) groups significantly increases the BDE of the C-H bonds (if present) and withdraws electron density, shutting down CYP-mediated HAT. Alternatively, replacing the phenyl core with a pyridine ring lowers the overall electron density of the system.

• Mitigating Pyrrolidine Bioactivation: To prevent

  -oxidation and subsequent defluorination, the carbon atoms adjacent to the nitrogen can be sterically hindered via di-methylation (e.g., 2,2-dimethylpyrrolidine derivatives). If the basicity of the amine is driving CYP3A4 affinity, reducing the by contracting the ring to an azetidine, or expanding to a fluoropiperidine, can alter the binding pose within the CYP active site and prevent iminium formation.

Decision tree for mitigating O-demethylation and pyrrolidine bioactivation.

Conclusion

The 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine scaffold is a prime example of how structural complexity in drug design can introduce compounding metabolic liabilities. While the fluorine atom is strategically placed, it inadvertently acts as a leaving group during CYP-mediated oxidation, creating a bioactivation risk. Concurrently, the electron-rich dimethoxyphenyl ring acts as a metabolic sink for rapid clearance. By utilizing rigorous in vitro trapping assays and targeted isosteric replacements, drug discovery teams can successfully navigate these liabilities and harness the pharmacophoric benefits of this chemotype.

References

• Sigma-Aldrich. "3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine (CAS No.: 1564532-43-9)." Sigma-Aldrich Product Catalog.
• European Medicines Agency (EMA). "Balversa - erdafitinib Assessment Report." European Medicines Agency.
• Xu, S., Zhu, B., Teffera, Y., et al. "Metabolic activation of fluoropyrrolidine dipeptidyl peptidase-IV inhibitors by rat liver microsomes." Drug Metabolism and Disposition, National Institutes of Health (PubMed).

Comprehensive Analysis of Lipophilicity and pKa in 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine: A Technical Guide for Drug Design

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorine and bulky aromatic systems into saturated nitrogen heterocycles is a highly effective method for optimizing pharmacokinetic profiles. 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine represents a privileged pharmacophore where the geminal substitution at the C3 position creates a unique stereoelectronic environment.

This whitepaper provides an in-depth technical analysis of how the structural components of this molecule dictate its acid-base chemistry (pKa) and lipophilicity (LogP/LogD). By understanding the causality behind these physicochemical properties, drug development professionals can better predict absorption, distribution, metabolism, and excretion (ADME) outcomes, particularly for central nervous system (CNS) targets.

Structural Deconstruction & Theoretical Property Prediction

To accurately predict the behavior of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine in biological systems, we must deconstruct the molecule into its core functional groups and analyze their interacting electronic and steric effects.

The Pyrrolidine Core and Basicity

Unsubstituted pyrrolidine is a strong secondary amine with a pKa of approximately 10.4. In physiological environments (pH 7.4), it exists almost entirely in its protonated, cationic state, which limits passive membrane permeability. Modulating this basicity is a primary goal in lead optimization.

The Inductive Effect of Fluorine (-I)

The introduction of a highly electronegative fluorine atom at the

-position (C3) relative to the nitrogen fundamentally alters the molecule's electron density. Fluorine exerts a strong electron-withdrawing inductive effect (-I) through the -bonds and through space. This effect pulls electron density away from the nitrogen lone pair, stabilizing the unprotonated free base and destabilizing the protonated conjugate acid [1]. In 3-fluoropyrrolidine systems, this typically results in a dramatic pKa reduction of 1.5 to 2.5 log units [2].

The 3,5-Dimethoxyphenyl Group

The addition of the bulky 3,5-dimethoxyphenyl group at the same C3 carbon serves two purposes:

• Lipophilicity Enhancement: The aromatic ring and methoxy groups introduce significant hydrophobic surface area, drastically increasing the intrinsic partition coefficient (LogP).

• Secondary Electronic Modulation: While methoxy groups are resonance donors (+R) to the phenyl ring, the overall phenyl ring acts as a mild inductive electron-withdrawing group (-I) relative to the aliphatic pyrrolidine. This further depresses the pKa by an estimated 0.4 to 0.6 units [3].

Predicted Physicochemical Profile

Based on these stereoelectronic interactions, the predicted properties place the molecule in an optimal "Goldilocks" zone for oral bioavailability and blood-brain barrier (BBB) penetration.

• Predicted pKa: ~7.6 – 8.0

• Predicted LogP (Intrinsic): ~2.6 – 3.0

• Predicted LogD (at pH 7.4): ~1.8 – 2.2

Structural factors modulating the pKa and lipophilicity of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine.

Experimental Methodologies (Self-Validating Protocols)

Theoretical predictions must be rigorously validated. The following protocols are designed as self-validating systems, incorporating internal controls to ensure data integrity and reproducibility.

Protocol A: Potentiometric Determination of pKa

Potentiometric titration is the gold standard for determining the pKa of ionizable small molecules.

Causality Note: Why use 0.15 M KCl? pKa is highly dependent on the ionic strength of the medium. Using 0.15 M KCl standardizes the activity coefficients of the ions, mimicking physiological blood plasma conditions and ensuring the resulting pKa is biologically relevant.

• System Calibration: Calibrate a high-precision glass electrode using standardized IUPAC buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.

• Sample Preparation: Dissolve 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine to a final concentration of 1.0 mM in 50 mL of 0.15 M KCl aqueous solution.

• Acidification: Lower the initial pH of the solution to 2.0 using standardized 0.1 M HCl. This ensures the pyrrolidine nitrogen is 100% protonated prior to titration.

• Titration: Under a continuous nitrogen gas blanket (to prevent atmospheric CO₂ from forming carbonic acid and skewing the pH), titrate the solution with standardized 0.1 M KOH in automated 0.05 mL increments.

• Data Analysis: Plot the volume of titrant against pH. Calculate the pKa using the Bjerrum formation function (

  ), identifying the half-equivalence point where the concentration of the protonated species exactly equals the free base.

Protocol B: Shake-Flask LC-MS/MS Determination of LogD (pH 7.4)

The shake-flask method, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), provides high-fidelity partition coefficient data.

Causality Note: Why pre-saturate the phases? 1-octanol and water are partially miscible. If dry octanol and buffer are mixed during the assay, volume shifts will occur as they saturate each other, artificially altering the concentration ratios. Pre-saturation prevents this volumetric error.

• Phase Saturation: Vigorously stir equal volumes of analytical-grade 1-octanol and 10 mM phosphate-buffered saline (PBS, pH 7.4) for 24 hours at 25 °C. Allow them to separate completely.

• Sample Spiking: Dissolve the analyte in the saturated octanol phase to achieve a stock concentration of 100 µM.

• Partitioning: Transfer exactly 2.0 mL of the spiked octanol and 2.0 mL of the saturated PBS into a borosilicate glass vial. Seal and agitate mechanically at 300 rpm for 60 minutes at 25 °C to reach thermodynamic equilibrium.

• Phase Separation: Centrifuge the vials at 3,000 × g for 15 minutes. This step is critical to break any micro-emulsions formed at the liquid-liquid interface.

• Quantification: Carefully extract 100 µL aliquots from both the octanol and aqueous phases. Dilute appropriately with acetonitrile. Quantify the absolute concentration of the compound in each phase using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Calculation: Compute the distribution coefficient using the formula:

Validated experimental workflow for determining pKa and LogD7.4 via potentiometry and LC-MS/MS.

Data Presentation: Structure-Property Relationships

The table below summarizes the expected quantitative shifts in physicochemical properties as the pyrrolidine core is sequentially functionalized.

Compound Scaffold	Substituent at C3	Predicted pKa	Predicted LogP	Predicted LogD (pH 7.4)	Primary Driving Force
Pyrrolidine	None (H, H)	10.40	0.30	-2.50	High basicity; fully ionized at pH 7.4
3-Fluoropyrrolidine	Fluoro, H	8.20	0.50	-0.20	Strong -I effect of fluorine
3-Phenylpyrrolidine	Phenyl, H	9.80	1.80	0.40	Lipophilic bulk; mild steric hindrance
Target Molecule	Fluoro, 3,5-Dimethoxyphenyl	~7.80	~2.80	~2.00	Synergistic -I effect + massive lipophilic bulk

Implications for Drug Development

The calculated and experimentally verified values for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine highlight its immense potential in drug discovery:

• Optimal Ionization for Absorption: With a pKa of ~7.8, approximately 28% of the molecules exist as the neutral free base at physiological pH (7.4). This ensures a sufficient concentration of the lipophilic neutral species is available to passively diffuse across the lipophilic core of the intestinal epithelium or the blood-brain barrier.

• Metabolic Stability: The geminal substitution at the C3 position sterically hinders cytochrome P450 enzymes from accessing the adjacent

  -carbons, potentially reducing oxidative dealkylation and improving the drug's half-life.

• Receptor Binding: The 3,5-dimethoxyphenyl group provides excellent

  stacking and hydrophobic interactions within target binding pockets, while the fluorine atom can participate in multipolar interactions with backbone amides.

By mastering the interplay between lipophilicity and pKa through strategic fluorination and arylation, researchers can transform simple heterocycles into highly tuned, potent therapeutics.

References

• Fluorinated Rings: Conformation and Application. ResearchGate. Analyzes the conformational behavior and inductive effects of fluorinated aliphatic heterocyclic systems, including pKa modulation in 3-fluoropyrrolidines. URL:[Link]

• 3-Fluoropyrrolidine | C4H8FN | CID 2759163. PubChem, National Institutes of Health. Provides baseline physicochemical descriptors and computed properties for the fluorinated pyrrolidine core. URL:[Link]

An In-depth Technical Guide to the Chemical Structure Analysis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

This guide provides a comprehensive technical overview of the analytical methodologies required for the complete structural elucidation and conformational analysis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes foundational analytical principles with practical, field-proven insights to ensure a thorough and accurate characterization of this fluorinated heterocyclic compound.

Introduction: The Significance of Fluorinated Pyrrolidines

The incorporation of a fluorine atom into bioactive molecules is a cornerstone of modern medicinal chemistry, often imparting desirable properties such as enhanced metabolic stability, increased lipophilicity, and modulated pKa.[1][2] The pyrrolidine scaffold is a prevalent feature in numerous pharmaceuticals and natural products.[3] Consequently, the synthesis and characterization of substituted fluoropyrrolidines, such as 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine, are of significant interest. Accurate and unambiguous structural determination is a critical prerequisite for understanding its structure-activity relationship (SAR) and ensuring its quality as a potential pharmaceutical building block.

This guide outlines a multi-technique approach for the structural analysis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine, leveraging Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Analytical Workflow: A Holistic Approach to Structural Elucidation

A robust analytical workflow is essential for the comprehensive characterization of a novel chemical entity. The proposed workflow for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine is designed to provide orthogonal data, ensuring a high degree of confidence in the final structural assignment.

Caption: Integrated workflow for the structural elucidation of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Core of Structure Determination

NMR spectroscopy is the most powerful tool for the structural analysis of organic molecules in solution. A combination of ¹H, ¹³C, and ¹⁹F NMR, supplemented by 2D correlation experiments, provides a detailed map of the molecule's carbon-hydrogen framework and the electronic environment of the fluorine atom.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environments, and their connectivity through spin-spin coupling. The predicted ¹H NMR data for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine in CDCl₃ is summarized below.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 6.65	d	2H	H-2', H-6'	Aromatic protons ortho to the C-1' substituent, appearing as a doublet due to coupling with H-4'.
~ 6.40	t	1H	H-4'	Aromatic proton para to the C-1' substituent, appearing as a triplet due to coupling with two equivalent H-2' and H-6' protons.
~ 3.80	s	6H	-OCH₃	Two equivalent methoxy groups on the aromatic ring, appearing as a sharp singlet.[4]
~ 3.20 - 3.50	m	2H	H-2, H-5	Pyrrolidine ring protons adjacent to the nitrogen, appearing as a complex multiplet.
~ 2.20 - 2.50	m	2H	H-4	Pyrrolidine ring protons, appearing as a multiplet due to coupling with neighboring protons and the fluorine atom.
~ 2.00	br s	1H	N-H	The amine proton, which may appear as a broad singlet and its chemical shift can be concentration and solvent dependent.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the number of non-equivalent carbon atoms and their chemical environments.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 161.0	C-3', C-5'	Aromatic carbons attached to the electron-donating methoxy groups.
~ 145.0	C-1'	Quaternary aromatic carbon attached to the pyrrolidine ring.
~ 105.0	C-2', C-6'	Aromatic carbons ortho to the pyrrolidine substituent.
~ 98.0	C-4'	Aromatic carbon para to the pyrrolidine substituent.
~ 95.0 (d, ¹JCF ≈ 180-200 Hz)	C-3	Carbon bearing the fluorine atom, exhibiting a large one-bond coupling constant with ¹⁹F.
~ 55.5	-OCH₃	Carbons of the two equivalent methoxy groups.[4]
~ 52.0 (d, ²JCF ≈ 20-25 Hz)	C-2, C-4	Pyrrolidine carbons adjacent to the fluorinated carbon, showing smaller two-bond coupling with ¹⁹F.
~ 48.0	C-5	Pyrrolidine carbon adjacent to the nitrogen.

¹⁹F NMR Spectroscopy

¹⁹F NMR is highly sensitive and provides specific information about the fluorine-containing part of the molecule.[5]

• Chemical Shift: The ¹⁹F chemical shift is expected to be in the typical range for a tertiary alkyl fluoride. The precise value is sensitive to the solvent and the overall molecular geometry.

• Coupling: The ¹⁹F signal will be split into a multiplet due to coupling with the adjacent protons on the pyrrolidine ring (H-2 and H-4). This coupling information is invaluable for confirming the position of the fluorine atom.

2D NMR Experiments for Unambiguous Assignments

To definitively assign all proton and carbon signals, 2D NMR experiments are indispensable.

Caption: Application of 2D NMR experiments for structural assignment.

Conformational Analysis via NMR

The pyrrolidine ring is not planar and exists in puckered conformations. For 3-fluoropyrrolidines, the conformation is influenced by the stereoelectronic gauche effect.[6] This effect describes the tendency of a molecule to adopt a conformation where the fluorine atom is gauche to a neighboring electron-donating group, in this case, the lone pair of the nitrogen atom. Analysis of the vicinal proton-proton (³JHH) and proton-fluorine (³JHF) coupling constants can provide insight into the preferred ring pucker in solution.[6][7]

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight and valuable information about the molecule's structure through its fragmentation pattern.

• Molecular Ion: Using a soft ionization technique like Electrospray Ionization (ESI), the expected protonated molecule [M+H]⁺ would have a mass-to-charge ratio (m/z) corresponding to the molecular formula C₁₂H₁₇FNO₂.

• Fragmentation Pattern: Under Electron Impact (EI) ionization, characteristic fragmentation patterns are expected. The molecule would likely undergo fragmentation through several pathways, including:

  • Loss of a fluorine atom.

  • Cleavage of the pyrrolidine ring.

  • Loss of a methoxy group.

  • The benzylic C-C bond cleavage.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is a rapid and simple technique to identify the functional groups present in a molecule.[8][9][10]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300 - 3500	N-H stretch	Secondary amine
3000 - 3100	C-H stretch	Aromatic C-H
2850 - 3000	C-H stretch	Aliphatic C-H
1580 - 1600	C=C stretch	Aromatic ring
1200 - 1300	C-O stretch	Aryl ether (methoxy)
1000 - 1150	C-N stretch	Amine
1000 - 1100	C-F stretch	Alkyl fluoride

Experimental Protocols

NMR Sample Preparation and Acquisition

Objective: To acquire high-resolution ¹H, ¹³C, and ¹⁹F NMR spectra. Materials:

• 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (5-10 mg)

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• 5 mm NMR tube Procedure:

• Accurately weigh 5-10 mg of the compound into a clean, dry vial.

• Add approximately 0.6-0.7 mL of the deuterated solvent and gently agitate to dissolve the sample completely.

• Transfer the solution to a 5 mm NMR tube.

• Insert the tube into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquire a standard ¹H spectrum.

• Acquire a proton-decoupled ¹³C spectrum.

• Acquire a proton-decoupled ¹⁹F spectrum.

• (Optional but recommended) Acquire 2D spectra (COSY, HSQC, HMBC) using standard instrument parameters.

Mass Spectrometry (High-Resolution)

Objective: To determine the accurate mass of the molecular ion. Procedure (ESI):

• Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution directly into the ESI source of a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

• Acquire the spectrum in positive ion mode to observe the [M+H]⁺ adduct.

• Calibrate the instrument using a known standard to ensure high mass accuracy.

Infrared Spectroscopy (ATR)

Objective: To obtain the infrared spectrum for functional group analysis. Procedure (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum.

Conclusion

The structural analysis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine requires a synergistic application of modern analytical techniques. Through the combined use of ¹H, ¹³C, and ¹⁹F NMR spectroscopy, along with 2D correlation experiments, a detailed and unambiguous assignment of the molecular framework can be achieved. Mass spectrometry confirms the molecular weight and provides structural clues through fragmentation, while IR spectroscopy offers a quick verification of the present functional groups. This in-depth guide provides the necessary framework for researchers to confidently and accurately characterize this and similar fluorinated molecules, a crucial step in the advancement of drug discovery and development.

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• 4. iajps.com [iajps.com]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. rsc.org [rsc.org]
• 7. ChemNMR - Putting ChemNMR to the Test [upstream.ch]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 10. par.nsf.gov [par.nsf.gov]

The Therapeutic Potential of 3,5-Dimethoxyphenyl Substituted Heterocycles: A Mechanistic and Methodological Guide

Executive Summary

The 3,5-dimethoxyphenyl moiety is a privileged pharmacophore in modern medicinal chemistry. Originally identified in natural products such as pterostilbene and piceatannol, this structural motif provides optimal lipophilicity, steric bulk, and hydrogen-bond accepting capabilities[1]. When conjugated to diverse heterocyclic scaffolds—ranging from β-lactams and quinoxalines to pyrimidines—the 3,5-dimethoxyphenyl group acts as a highly specific "key" that inserts into distinct hydrophobic pockets of target proteins.

As a Senior Application Scientist, I have structured this technical guide to dissect the mechanistic rationale behind these compounds, evaluate their primary therapeutic targets (Tubulin, FGFR, and p68 RNA Helicase), and provide self-validating experimental protocols for their preclinical evaluation.

Pharmacophore Rationale: Why the 3,5-Dimethoxyphenyl Group?

The spatial arrangement of two methoxy groups at the meta positions (3 and 5) of a phenyl ring creates a unique electron density map. This configuration:

• Mimics Natural Tubulin Binders: It replicates the A-ring binding dynamics of combretastatin A-4 (CA-4) and colchicine[1].

• Exploits Kinase Hinge Regions: In kinase inhibitors, the 3,5-dimethoxyphenyl group selectively inserts into the hydrophobic "Pocket 1" of the kinase domain, driving selectivity over off-target kinases[2].

• Enhances Metabolic Stability: Compared to 3,4,5-trimethoxyphenyl groups, the removal of the para-methoxy group often reduces susceptibility to specific oxidative metabolic pathways while maintaining target affinity.

Primary Therapeutic Targets & Efficacy Data

Tubulin Polymerization Inhibition (Colchicine Binding Site)

Heterocycles such as 1-(3,5-dimethoxyphenyl)azetidin-2-ones (β-lactams) have been engineered to replace the characteristic 3,4,5-trimethoxyphenyl Ring A of the antimitotic drug CA-4[1]. By positioning the 3,5-dimethoxyphenyl substituent at the N-1 position of the four-membered azetidin-2-one ring, researchers have achieved profound antiproliferative effects in chemoresistant cancer lines.

Table 1: Antiproliferative Activity of 3,5-Dimethoxyphenyl β-Lactams[1]

Compound / Scaffold	Target Cell Line	Phenotype	IC₅₀ Value
Compound 12l (4-ethoxyphenyl Ring B)	MCF-7 (Breast Cancer)	ER/PR-Positive	10 nM
Compound 12l (4-ethoxyphenyl Ring B)	HT-29 (Colon Cancer)	Chemoresistant	3 nM
Compound 12k (3-hydroxy β-lactam)	HT-29 (Colon Cancer)	Chemoresistant	12 nM
CA-4 (Control)	HT-29 (Colon Cancer)	Chemoresistant	3,810 nM

Insight: Compound 12l demonstrates sub-micromolar to low-nanomolar activity, vastly outperforming the parent CA-4 in chemoresistant HT-29 cells. The spatial geometry of the azetidin-2-one heterocycle perfectly aligns the 3,5-dimethoxy ring with the hydrophobic pocket of tubulin's colchicine site[1].

Fibroblast Growth Factor Receptor (FGFR) Kinase Inhibition

Aberrant FGFR signaling is a primary oncogenic driver in solid tumors (e.g., non-small cell lung cancer and urothelial carcinoma). The 3,5-dimethoxyphenyl group is a critical anchor in several highly potent FGFR inhibitors, including PD 166866 and PRN1371[3].

Table 2: Kinase Inhibitory Activity of 3,5-Dimethoxyphenyl Derivatives[2][3]

Inhibitor Name	Heterocyclic Core	Target	IC₅₀ Value	Mechanism of Action
PD 166866	Pyrido[2,3-d]pyrimidine	FGFR1	60 nM	ATP-competitive; highly selective over EGFR/c-Src
PRN1371	Pyrido[2,3-d]pyrimidin-7-one	FGFR1-4	< 10 nM	Irreversible covalent binding to hinge region
Compound C9	Benzamide derivative	FGFR1	1.36 µM	Induces G2 phase arrest and apoptosis in NSCLC

Insight: In PRN1371, the 2,6-dichloro-3,5-dimethoxyphenyl moiety is specifically designed to occupy the hydrophobic pocket adjacent to the ATP-binding cleft, while an acryloylpiperazine tail forms an irreversible covalent bond with a conserved cysteine residue, ensuring prolonged target inhibition[3].

Novel Pathway Modulation: p68 RNA Helicase & β-Catenin

Beyond traditional kinases and structural proteins, 3,5-dimethoxyphenyl heterocycles have shown efficacy against novel targets. RX-5902 (1-(3,5-Dimethoxyphenyl)-4-[(6-fluoro-2-methoxyquinoxalin-3-yl)aminocarbonyl] piperazine) is a first-in-class inhibitor that directly binds to Y593 phospho-p68 RNA helicase[4].

Caption: Mechanistic pathway of RX-5902 inhibiting β-catenin via p68 RNA helicase binding.

By inhibiting the β-catenin-dependent ATPase activity of p68, RX-5902 downregulates the expression of oncogenes like c-Myc and Cyclin D1, achieving IC₅₀ values of 10–20 nM across various human cancer cell lines[4].

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent the gold standard for evaluating 3,5-dimethoxyphenyl substituted heterocycles.

Protocol 1: Drug Affinity Responsive Target Stability (DARTS) Assay

Purpose: To validate direct, label-free binding of compounds (like RX-5902) to their intracellular targets (e.g., p68 RNA helicase)[4]. Causality Principle: Traditional affinity chromatography requires chemical modification of the ligand, which can artificially alter its binding kinetics. DARTS relies on the thermodynamic principle that a protein becomes less susceptible to proteolysis when stabilized by a bound ligand.

Step-by-Step Workflow:

• Lysate Preparation: Lyse target cancer cells (e.g., MCF-7) in M-PER buffer supplemented with protease and phosphatase inhibitors. Centrifuge at 14,000 x g for 15 mins at 4°C to isolate the soluble protein fraction.

• Ligand Incubation: Dilute the lysate to a standard concentration (e.g., 2 mg/mL). Incubate aliquots with varying concentrations of the 3,5-dimethoxyphenyl compound (10 nM to 1 µM) or a DMSO vehicle control for 1 hour at room temperature.

• Proteolysis: Add thermolysin (or pronase) at a 1:1000 to 1:100 protease-to-protein ratio. Critical Step: The exact ratio must be empirically determined to ensure the target protein is degraded in the vehicle control but protected in the treated samples.

• Quenching & Analysis: Quench the reaction after 15 minutes by adding 0.5M EDTA and boiling in SDS sample buffer. Resolve via SDS-PAGE and perform immunoblotting against the target protein (e.g., anti-p68). A preserved protein band in the treated lanes confirms direct binding.

Protocol 2: Microfluidic Electrophoretic Mobility Kinase Assay

Purpose: To determine the IC₅₀ of FGFR inhibitors (e.g., PRN1371)[3]. Causality Principle: Radiometric ³³P assays generate hazardous waste and suffer from background noise. Microfluidic assays (like the Caliper EZ Reader) separate fluorescently labeled phosphorylated peptide substrates from unphosphorylated ones based on their charge difference, providing real-time, highly quantitative kinetic data.

Step-by-Step Workflow:

• Buffer Preparation: Prepare kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, 2 mM DTT). Rationale: Tween-20 prevents nonspecific compound aggregation, while DTT maintains the active state of the kinase cysteine residues.

• Enzyme & Substrate Mix: Combine recombinant FGFR1-4 with a fluorescently labeled peptide substrate (e.g., FAM-labeled poly-EY).

• ATP Optimization: Add ATP at a concentration equal to the apparent

  of the specific FGFR isoform. Rationale: Using ATP at the ensures the assay is highly sensitive to ATP-competitive inhibitors without artificially masking their potency.

• Reaction & Readout: Incubate the mixture with serial dilutions of the 3,5-dimethoxyphenyl inhibitor for 60 minutes. Terminate the reaction with a buffer containing EDTA. Read the plate on a microfluidic mobility shift analyzer, calculating the ratio of product (phosphorylated) to substrate (unphosphorylated) peaks to derive the IC₅₀.

Caption: Self-validating high-throughput workflow for evaluating 3,5-dimethoxyphenyl heterocycles.

Expanding Horizons: Metabolic and Antimicrobial Applications

While oncology dominates the landscape, the 3,5-dimethoxyphenyl pharmacophore is rapidly expanding into metabolic disease management. Recent studies have demonstrated that novel N-substituted heterocyclic compounds—specifically pyrazole and chromen-2-one derivatives containing a 3,5-dimethoxyphenyl group—act as potent dual inhibitors of Dipeptidyl Peptidase-4 (DPP-4) and α-amylase[5]. For instance, 3-(5-(3,5-dimethoxyphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-4-hydroxy-2H-chromen-2-one exhibited significant α-amylase inhibitory activity with an IC₅₀ of 16.69 µM, positioning it as a viable candidate for Type 2 Diabetes management[5]. Furthermore, acridine derivatives like N-(3,5-dimethoxyphenyl)acridin-9-amine have shown promising multi-target properties with low acute toxicity in vivo[6].

Conclusion

The 3,5-dimethoxyphenyl moiety is far more than a simple structural appendage; it is a highly tunable pharmacophore that dictates the pharmacokinetic and pharmacodynamic fate of heterocyclic drugs. Whether exploiting the colchicine binding site of tubulin[1], covalently locking the FGFR hinge region[3], or disrupting RNA helicase-mediated oncogenesis[4], this functional group remains a cornerstone of modern rational drug design.

References

• Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. MDPI.[Link]

• A Novel Anti-Cancer Agent, 1-(3,5-Dimethoxyphenyl)-4-[(6-Fluoro-2-Methoxyquinoxalin-3-yl)Aminocarbonyl] Piperazine (RX-5902), Interferes With β-Catenin Function Through Y593 Phospho-p68 RNA Helicase. PubMed.[Link]

• The Synthesis of a Novel Anticancer Compound, N-(3,5 Dimethoxyphenyl) Acridin-9-Amine and Evaluation of Its Toxicity. Bentham Open.[Link]

• Discovery of the Irreversible Covalent FGFR Inhibitor 8-(3-(4-Acryloylpiperazin-1-yl)propyl)-6-(2,6-dichloro-3,5-dimethoxyphenyl)-2-(methylamino)pyrido[2,3-d]pyrimidin-7(8H)-one (PRN1371) for the Treatment of Solid Tumors. ACS Publications.[Link]

• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. PubMed.[Link]

• Novel heterocyclic organic compounds as DPP-4, α-amylase, and α-glucosidase inhibitors: Design, synthesis, and docking studies. PubMed.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Novel Anti-Cancer Agent, 1-(3,5-Dimethoxyphenyl)-4-[(6-Fluoro-2-Methoxyquinoxalin-3-yl)Aminocarbonyl] Piperazine (RX-5902), Interferes With β-Catenin Function Through Y593 Phospho-p68 RNA Helicase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel heterocyclic organic compounds as DPP-4, α-amylase, and α-glucosidase inhibitors: Design, synthesis, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Synthesis of a Novel Anticancer Compound, -(3,5 Dimethoxyphenyl) Acridin-9-Amine and Evaluation of Its Toxicity [benthamopenarchives.com]

Literature Review and Technical Guide: Synthesis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Executive Summary

The incorporation of fluorine into saturated nitrogen heterocycles is a cornerstone strategy in modern medicinal chemistry. Specifically, 3-fluoro-3-arylpyrrolidines serve as critical structural motifs in the development of central nervous system (CNS) therapeutics, including neurotensin receptor 1 agonists[1]. The introduction of a fluorine atom at the C3 position of the pyrrolidine ring profoundly alters the molecule's physicochemical properties, modulating the basicity of the adjacent amine, enhancing metabolic stability, and influencing conformational preferences via the stereoelectronic gauche effect [2].

Synthesizing 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine presents a unique technical challenge. The highly electron-donating nature of the 3,5-dimethoxyphenyl moiety heavily influences the transition states during deoxyfluorination, often leading to competitive elimination pathways. This whitepaper provides an authoritative, step-by-step technical guide to navigating these mechanistic hurdles, ensuring high-fidelity synthesis, isolation, and validation of the target compound.

Synthetic Strategy & Mechanistic Rationale

The standard and most robust approach for synthesizing 3-aryl-3-fluoropyrrolidines relies on a three-step sequence: Grignard addition, electrophilic deoxyfluorination, and acidic deprotection.

Causality in Experimental Design

• Protection Strategy: N-Boc-pyrrolidin-3-one is selected as the starting material. The tert-butyloxycarbonyl (Boc) group effectively deactivates the pyrrolidine nitrogen, preventing it from interfering with the highly reactive Grignard reagent and the electrophilic fluorinating agent (DAST). Furthermore, it is easily cleaved under acidic conditions that leave the newly formed C-F bond intact.

• The Deoxyfluorination Bottleneck: The critical step is the conversion of the tertiary alcohol to the tertiary fluoride using Diethylaminosulfur trifluoride (DAST). Upon reaction with DAST, the alcohol forms an intermediate alkoxysulfurane. Cleavage of this intermediate generates a tertiary benzylic carbocation. Because the 3,5-dimethoxyphenyl group strongly stabilizes this carbocation via resonance and inductive effects, the reaction proceeds predominantly through an

  -like mechanism.

• Managing the Elimination Byproduct: The extreme stability of this carbocation lowers the activation energy for nucleophilic fluoride attack but simultaneously facilitates competitive

  proton elimination. This results in the formation of a dehydrated byproduct, 3-(3,5-dimethoxyphenyl)-2,5-dihydro-1H-pyrrole [1]. Strict cryogenic temperature control (-78 °C) is mandatory to kinetically favor the fluorination pathway over the thermodynamically driven elimination pathway.

Synthetic Workflow Diagram

Synthetic workflow for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine.

Quantitative Data: Deoxyfluorination Optimization

To maximize the yield of the fluorinated product and suppress the dihydropyrrole byproduct, various conditions must be evaluated. The table below summarizes the optimization of the deoxyfluorination step based on established structure-reactivity relationships for electron-rich aryl tertiary alcohols.

Table 1: Optimization of Deoxyfluorination Conditions

Entry	Fluorinating Agent	Solvent	Temperature Profile	Yield (Fluoro)	Yield (Elimination)
1	DAST (1.5 eq)	DCM	0 °C RT	35%	55%
2	DAST (1.5 eq)	DCM	-78 °C 0 °C	68%	22%
3	Deoxo-Fluor (1.5 eq)	DCM	-78 °C 0 °C	71%	18%
4	XtalFluor-E (1.5 eq) + DBU	DCM	-78 °C 0 °C	65%	25%

Note: Cryogenic conditions are non-negotiable for this specific electron-rich substrate. Deoxo-Fluor provides a marginal yield improvement over DAST but at a higher reagent cost.

Experimental Protocols (Self-Validating Workflows)

The following methodologies are designed as self-validating systems, incorporating specific analytical checkpoints to ensure reaction fidelity before proceeding to subsequent steps.

Protocol A: Synthesis of tert-Butyl 3-(3,5-dimethoxyphenyl)-3-hydroxypyrrolidine-1-carboxylate

• Preparation: Flame-dry a 250 mL round-bottom flask under argon. Add N-Boc-pyrrolidin-3-one (1.0 equiv, 10.0 mmol) and anhydrous THF (50 mL).

• Addition: Cool the solution to 0 °C using an ice-water bath. Dropwise, add 3,5-dimethoxyphenylmagnesium bromide (0.5 M in THF, 1.2 equiv, 24.0 mL) over 30 minutes to prevent localized heating.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on silica TLC (Hexanes/EtOAc 7:3). Stain with

  . The starting ketone will disappear, replaced by a highly polar, UV-active spot (tertiary alcohol).

• Workup: Quench the reaction carefully with saturated aqueous

  (30 mL) at 0 °C. Extract the aqueous layer with EtOAc (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient) to afford the pure tertiary alcohol as a viscous oil.

Protocol B: Deoxyfluorination via DAST

• Preparation: In a dry 100 mL flask under argon, dissolve the tertiary alcohol from Protocol A (1.0 equiv, 5.0 mmol) in anhydrous Dichloromethane (DCM, 30 mL).

• Cryogenic Control: Submerge the flask in a dry ice/acetone bath to achieve an internal temperature of -78 °C.

• Fluorination: Add DAST (1.5 equiv, 7.5 mmol) dropwise over 15 minutes.

• Propagation: Stir at -78 °C for 1 hour, then slowly allow the reaction to warm to 0 °C over an additional 2 hours.

• Validation Checkpoint 2 (LC-MS): Sample 10

  of the reaction, quench in , and analyze via LC-MS. Ensure the disappearance of the alcohol mass ( ). Two new peaks will emerge: the target fluoropyrrolidine and the dihydropyrrole elimination byproduct.

• Workup: Quench the reaction strictly at 0 °C by the slow addition of saturated aqueous

  (20 mL) to neutralize HF byproducts. Extract with DCM (3 × 30 mL), dry over , and concentrate.

• Isolation: Separate the fluorinated product from the elimination byproduct using silica gel chromatography (Hexanes/EtOAc 9:1 to 8:2). The fluorinated compound typically elutes slightly slower than the dehydrated alkene.

Mechanistic divergence during DAST deoxyfluorination.

Protocol C: Acidic Deprotection

• Preparation: Dissolve the purified N-Boc-3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine (1.0 equiv, 3.0 mmol) in EtOAc (10 mL).

• Deprotection: Add a solution of 4M HCl in Dioxane (10.0 equiv, 30.0 mmol). Stir the mixture at room temperature for 2 hours.

• Validation Checkpoint 3 (TLC/LC-MS): Confirm complete consumption of the Boc-protected starting material. The free amine will precipitate or remain in solution depending on concentration, showing a distinct

  peak on LC-MS corresponding to the free base.

• Isolation: Concentrate the solvent in vacuo. Triturate the resulting crude solid with cold diethyl ether (

  ) to precipitate the highly pure 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine hydrochloride salt. Filter and dry under high vacuum.

Concluding Remarks

The synthesis of 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine requires precise management of carbocation intermediates. By utilizing cryogenic conditions during the DAST-mediated deoxyfluorination, chemists can successfully suppress the thermodynamically favorable

elimination pathway in favor of the desired fluorination. Rigorous adherence to the self-validating TLC and LC-MS checkpoints detailed in this guide ensures high purity and reproducibility, yielding a premium building block ready for advanced drug discovery applications [3].

References

• Title: US9868707B2 - Small molecule agonists of neurotensin receptor 1 Source: Google Patents URL

• Title: Synthesis of Fluoropyrrolidines and (Fluoroalkyl)pyrrolidines Source: ResearchGate URL: [Link]

• Title: Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines Source: ResearchGate URL: [Link]

Protocols & Analytical Methods

Application Note: Synthetic Routes and Optimization Protocols for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Advanced Methodology and Protocol Guide

Introduction & Chemical Rationale

The strategic incorporation of fluorine into sp³-rich heterocyclic scaffolds is a cornerstone of modern drug discovery 1. Specifically, 3-aryl-3-fluoropyrrolidines—such as 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine—serve as critical building blocks for central nervous system (CNS) therapeutics, including highly selective neurotensin receptor 1 agonists 2.

The placement of the fluorine atom at the C3 position of the pyrrolidine ring achieves three distinct pharmacological objectives:

• Metabolic Stability: It blocks cytochrome P450-mediated oxidative metabolism at the otherwise highly reactive benzylic/tertiary position.

• pKa Modulation: The strong electron-withdrawing nature of fluorine lowers the basicity of the adjacent secondary amine via inductive effects, enhancing membrane permeability and oral bioavailability 3.

• Conformational Control: The fluorine gauche effect stabilizes specific ring-puckering conformations, optimizing spatial alignment for target binding 3.

Mechanistic Insights & Experimental Causality

The synthesis of 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine is achieved via a robust three-step linear sequence from commercially available N-Boc-3-pyrrolidinone.

• Nucleophilic Arylation: The sequence initiates with the addition of 3,5-dimethoxyphenylmagnesium bromide. The Boc (tert-butyloxycarbonyl) group is causal to success here; it protects the secondary amine from the highly nucleophilic Grignard reagent and ensures the intermediate remains soluble in ethereal solvents.

• Deoxyfluorination: The conversion of the resulting tertiary alcohol to a tertiary alkyl fluoride is mechanistically complex. Reagents like Diethylaminosulfur trifluoride (DAST) activate the hydroxyl group, forming a transient alkoxyaminosulfur trifluoride intermediate 4. For tertiary alcohols, the collapse of this intermediate heavily competes with an E1/E2 elimination pathway, which yields a dehydrated 2,5-dihydro-1H-pyrrole byproduct 5. To favor the S_N1-like fluorination over elimination, strictly cryogenic conditions (-78 °C) and non-polar solvents (CH₂Cl₂) are mandated.

• Deprotection: Global deprotection using anhydrous HCl in ethyl acetate cleanly cleaves the Boc carbamate. This specific reagent choice avoids aqueous basic workups and directly precipitates the final compound as a bench-stable, highly pure hydrochloride salt 2.

Reaction Pathway Visualization

Retrosynthetic and forward pathway for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine synthesis.

Step-by-Step Experimental Protocols

General Note: All reactions involving Grignard reagents and DAST must be performed under an inert atmosphere (Argon or N₂) using flame-dried glassware to prevent catastrophic reagent quenching.

Protocol A: Synthesis of N-Boc-3-(3,5-dimethoxyphenyl)pyrrolidin-3-ol

• Rationale: Grignard addition must be performed at 0 °C to prevent the basic Grignard reagent from deprotonating the starting ketone (enolization), which would result in the recovery of unreacted starting material upon aqueous workup.

• Preparation: Flame-dry a 250 mL round-bottom flask. Add N-Boc-3-pyrrolidinone (1.0 eq, 10 mmol) and anhydrous THF (50 mL). Stir under Argon and cool to 0 °C using an ice-water bath.

• Addition: Slowly add 3,5-dimethoxyphenylmagnesium bromide (0.5 M in THF, 1.2 eq, 24 mL) dropwise over 30 minutes. Monitor the internal temperature to ensure it does not exceed 5 °C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• In-Process Control (IPC): Analyze via TLC (Hexanes/EtOAc 7:3). The ketone starting material (stains actively with KMnO₄) should be consumed, replaced by a lower

  UV-active spot indicating the tertiary alcohol.

• Workup: Quench carefully with saturated aqueous NH₄Cl (30 mL). Extract with EtOAc (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography to yield the tertiary alcohol as a white solid.

Protocol B: Deoxyfluorination via DAST

• Rationale: DAST reacts violently with moisture to produce toxic HF gas. The reaction must be kept strictly at -78 °C to thermodynamically suppress the formation of the highly conjugated alkene byproduct 5.

• Preparation: Dissolve the tertiary alcohol from Protocol A (1.0 eq, 5 mmol) in anhydrous CH₂Cl₂ (30 mL) in a flame-dried flask. Cool to -78 °C using a dry ice/acetone bath.

• Fluorination: Add DAST (1.5 eq, 7.5 mmol) dropwise via syringe. (Caution: DAST is highly corrosive; handle exclusively inside a certified fume hood).

• Propagation: Stir at -78 °C for 1 hour. Slowly warm the reaction to 0 °C over 30 minutes.

• IPC: Monitor by LC-MS. The desired fluorinated product (MW ~325.4) and the elimination byproduct (MW ~305.4) will both be present. The elimination byproduct is highly UV-active at 254 nm due to the extended conjugation of the double bond with the aromatic ring, making it easily distinguishable.

• Workup: Quench dropwise with saturated aqueous NaHCO₃ (20 mL) at 0 °C until CO₂ evolution ceases. Extract with CH₂Cl₂ (3 x 30 mL). Dry over MgSO₄ and concentrate.

• Purification: Isolate the fluorinated product via column chromatography (Hexanes/EtOAc 9:1). Note: The alkene byproduct is less polar and elutes slightly faster than the fluorinated product.

Protocol C: Boc Deprotection and Salt Formation

• Rationale: Using HCl in EtOAc directly protonates the resulting secondary amine, driving the equilibrium toward the insoluble hydrochloride salt. This bypasses the need for a free-base isolation and prevents volatility losses 2.

• Preparation: Dissolve the fluorinated intermediate (1.0 eq, 3 mmol) in anhydrous EtOAc (10 mL).

• Deprotection: Add 4N HCl in EtOAc (10 eq, 7.5 mL). Stir at room temperature for 2 hours.

• IPC: TLC will show complete consumption of the starting material. The product will remain at the baseline (

  = 0) in standard non-polar solvent systems.

• Isolation: Concentrate the solvent under reduced pressure to one-third of its volume. Add cold diethyl ether (20 mL) to induce precipitation.

• Filtration: Filter the resulting white precipitate, wash with cold diethyl ether, and dry under high vacuum to yield 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine hydrochloride.

Quantitative Data & Troubleshooting

Table 1: Reaction Parameters and Expected Yields

Step	Reaction Phase	Catalyst / Reagent	Temp (°C)	Time (h)	Expected Yield
1	Nucleophilic Arylation	Grignard (1.2 eq)	0 to 25	2.0	75 - 85%
2	Deoxyfluorination	DAST (1.5 eq)	-78 to 0	1.5	45 - 60%
3	Boc Deprotection	4N HCl / EtOAc	25	2.0	> 90%

Table 2: Troubleshooting Guide

Observed Issue	Potential Chemical Cause	Self-Validating Solution
Unreacted Ketone in Step 1	Enolization of starting material	Pre-cool to strictly 0 °C; consider adding anhydrous CeCl₃ to suppress enolization.
High Alkene Byproduct in Step 2	Elevated temperature during DAST addition	Ensure strict -78 °C internal temp; add DAST at a much slower dropwise rate.
Incomplete Deprotection	Loss of HCl gas from EtOAc solution over time	Use freshly titrated 4N HCl/EtOAc; monitor the disappearance of the Boc mass via LC-MS.

References

• US9868707B2 - Small molecule agonists of neurotensin receptor 1 - Google Patents.
• 3,3-Difluoropyrrolidine | 316131-01-8 - Benchchem.
• Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC.
• Ring enlargement and ring contraction induced by diethylaminosulfur trifluoride (DAST) - Arkivoc.
• Modern Approaches for Asymmetric Construction of Carbon−Fluorine Quaternary Stereogenic Centers: Synthetic Challenges and Pharmaceutical Needs - PMC.

Sources

• 1. Modern Approaches for Asymmetric Construction of Carbon−Fluorine Quaternary Stereogenic Centers: Synthetic Challenges and Pharmaceutical Needs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US9868707B2 - Small molecule agonists of neurotensin receptor 1 - Google Patents [patents.google.com]
• 3. 3,3-Difluoropyrrolidine | 316131-01-8 | Benchchem [benchchem.com]
• 4. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]

Application Note: A Scalable, Three-Step Synthesis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Abstract

The 3-aryl-3-fluoropyrrolidine scaffold is a privileged motif in modern medicinal chemistry, offering a unique combination of structural rigidity, three-dimensional complexity, and metabolic stability conferred by the fluorine atom. However, the construction of this scaffold, particularly the introduction of a fluorine atom at a sterically hindered tertiary carbon, presents significant synthetic challenges that often hinder scalable production. This application note details a robust and scalable three-step synthetic pathway to 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine hydrochloride. The synthesis begins with a Grignard addition to a commercially available N-Boc-3-pyrrolidinone to construct the key tertiary alcohol intermediate. We then present two highly efficient and scalable protocols for the critical deoxyfluorination step: a modern approach using the safer, bench-stable reagent PyFluor, and a classic, cost-effective two-step sequence via a mesylate intermediate. The synthesis is completed by a straightforward N-Boc deprotection to yield the target compound. This guide provides detailed, field-proven protocols, explains the rationale behind key experimental choices, and offers a framework for the multi-gram to kilogram-scale production of this valuable building block for drug discovery professionals.

Overall Synthetic Strategy

The synthesis is designed as a convergent and scalable three-step sequence. The core logic is to first assemble the carbon skeleton by installing the 3,5-dimethoxyphenyl group onto the pyrrolidine ring, creating the tertiary alcohol precursor. This is followed by the strategic conversion of the hydroxyl group to a fluorine atom. The final step involves deprotection of the pyrrolidine nitrogen to furnish the desired product. The use of a Boc-protecting group throughout the initial steps ensures high yields and clean reactions, preventing side reactions involving the nitrogen atom.

Figure 1: Overall Synthetic Workflow. A three-step sequence for the scalable preparation of the target compound.

Part I: Synthesis of the Tertiary Alcohol Precursor

The initial step involves the formation of the C-C bond between the pyrrolidine ring and the aryl group. A Grignard reaction is the method of choice due to its high reliability, scalability, and the commercial availability of the starting materials. The N-Boc protecting group is ideal for this process as it is stable to the strongly basic and nucleophilic conditions of the Grignard reagent.

Protocol 1: Grignard Addition to N-Boc-3-pyrrolidinone

This protocol describes the synthesis of tert-butyl 3-(3,5-dimethoxyphenyl)-3-hydroxypyrrolidine-1-carboxylate.

Materials & Reagents:

Reagent	MW ( g/mol )	Amount	Moles	Equiv.
Magnesium Turnings	24.31	13.4 g	0.55	1.1
1-Bromo-3,5-dimethoxybenzene	217.07	119.4 g	0.55	1.1
Iodine	253.81	1 crystal	cat.	cat.
N-Boc-3-pyrrolidinone[1]	185.22	92.6 g	0.50	1.0
Anhydrous Tetrahydrofuran (THF)	-	1.5 L	-	-
Saturated aq. NH₄Cl	-	500 mL	-	-
Ethyl Acetate (EtOAc)	-	1.0 L	-	-
Brine	-	500 mL	-	-

Step-by-Step Methodology:

• Grignard Reagent Preparation:

  • To a 3 L, three-necked, oven-dried round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel under a nitrogen atmosphere, add the magnesium turnings.

  • Add a single crystal of iodine to activate the magnesium surface.

  • In the dropping funnel, prepare a solution of 1-bromo-3,5-dimethoxybenzene in 500 mL of anhydrous THF.

  • Add ~50 mL of the bromide solution to the magnesium turnings. The reaction should initiate, as evidenced by heat evolution and disappearance of the iodine color. If it does not start, gentle warming with a heat gun may be required.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at reflux for an additional 1 hour to ensure complete formation of the Grignard reagent.

  • Cool the resulting dark gray solution to 0 °C using an ice-water bath.

• Grignard Addition:

  • Dissolve N-Boc-3-pyrrolidinone in 500 mL of anhydrous THF and add this solution to the dropping funnel.

  • Add the ketone solution dropwise to the cold Grignard reagent over 1 hour, maintaining the internal temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of 500 mL of saturated aqueous ammonium chloride solution. Caution: This is an exothermic process.

  • Transfer the mixture to a separatory funnel and add 1.0 L of ethyl acetate.

  • Separate the layers and extract the aqueous layer with an additional 250 mL of ethyl acetate.

  • Combine the organic layers, wash with 500 mL of brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • The product can often be used in the next step without further purification. If necessary, purification can be achieved by recrystallization from a mixture of ethyl acetate and hexanes to yield tert-butyl 3-(3,5-dimethoxyphenyl)-3-hydroxypyrrolidine-1-carboxylate as a white solid.

Part II: Deoxyfluorination of the Tertiary Alcohol

This is the most critical transformation in the synthesis. The conversion of a sterically hindered tertiary alcohol to a fluoride is challenging and often plagued by elimination side reactions. We present two robust, scalable methods that overcome these difficulties.

Protocol 2A: Deoxyfluorination using PyFluor

This method utilizes a modern sulfonyl fluoride-based reagent, PyFluor (2-pyridinesulfonyl fluoride), which offers enhanced safety and handling characteristics compared to traditional reagents like DAST, making it suitable for large-scale operations[2]. The reaction proceeds via activation of the alcohol to form a sulfonate ester, which is then displaced by a fluoride source[3].

Materials & Reagents:

Reagent	MW ( g/mol )	Amount (from Step 1)	Moles	Equiv.
Tertiary Alcohol	323.40	161.7 g	0.50	1.0
PyFluor	159.16	119.4 g	0.75	1.5
1,8-Diazabicycloundec-7-ene (DBU)	152.24	152.2 g (150 mL)	1.00	2.0
Anhydrous Dichloromethane (DCM)	-	1.6 L	-	-
Water	-	500 mL	-	-
1 M aq. HCl	-	500 mL	-	-

Step-by-Step Methodology:

• To a 3 L flask under a nitrogen atmosphere, add the tertiary alcohol precursor and dissolve it in 1.6 L of anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DBU dropwise to the stirred solution.

• Add PyFluor portion-wise over 30 minutes, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by adding 500 mL of water.

• Separate the organic layer. Wash sequentially with 500 mL of 1 M HCl, 500 mL of water, and 500 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to afford tert-butyl 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine-1-carboxylate.

Protocol 2B: Two-Step Mesylation and Fluoride Displacement

This classic, highly scalable approach avoids specialized fluorinating reagents. It involves converting the alcohol into an excellent leaving group (mesylate), which is then displaced by a simple fluoride salt in an Sₙ2 reaction. This method has been successfully employed on a multi-hundred kilogram scale for analogous compounds[4][5].

Figure 2: Workflow for the Two-Step Deoxyfluorination Protocol.

Step 2B-1: Mesylation

Materials & Reagents:

Reagent	MW ( g/mol )	Amount (from Step 1)	Moles	Equiv.
Tertiary Alcohol	323.40	161.7 g	0.50	1.0
Triethylamine (Et₃N)	101.19	76.0 g (105 mL)	0.75	1.5
Methanesulfonyl Chloride (MsCl)	114.55	68.7 g (47 mL)	0.60	1.2
Anhydrous Dichloromethane (DCM)	-	1.6 L	-	-

Methodology:

• Dissolve the tertiary alcohol and triethylamine in 1.6 L of anhydrous DCM in a 3 L flask under nitrogen.

• Cool the solution to 0 °C.

• Add methanesulfonyl chloride dropwise via a syringe over 30 minutes, keeping the temperature below 5 °C.

• Stir the reaction at 0 °C for 2 hours.

• Quench the reaction with 500 mL of water. Separate the layers and wash the organic phase with 1 M HCl, saturated NaHCO₃, and brine.

• Dry over sodium sulfate, filter, and concentrate to yield the crude mesylate, which should be used immediately in the next step without purification.

Step 2B-2: Nucleophilic Fluorination

Materials & Reagents:

Reagent	MW ( g/mol )	Amount (from 2B-1)	Moles	Equiv.
Crude Mesylate	401.50	~200 g	~0.50	1.0
Spray-Dried Potassium Fluoride	58.10	87.2 g	1.50	3.0
Ethylene Glycol	-	800 mL	-	-

Methodology:

• To a 2 L flask equipped with a mechanical stirrer and reflux condenser, add the crude mesylate, spray-dried potassium fluoride, and ethylene glycol. Expertise & Experience Insight: Using spray-dried KF is critical to ensure it is anhydrous and has a high surface area for optimal reactivity[5]. Ethylene glycol is an excellent high-boiling polar solvent for this type of displacement reaction[5].

• Heat the mixture to 120-130 °C and stir vigorously for 12-18 hours.

• Cool the reaction to room temperature and pour it into 2 L of ice water.

• Extract the product with ethyl acetate (3 x 500 mL).

• Combine the organic extracts, wash with brine, dry over sodium sulfate, and concentrate.

• Purify by column chromatography as described in Protocol 2A.

Part III: N-Boc Deprotection

The final step is the removal of the tert-butoxycarbonyl (Boc) protecting group to liberate the free secondary amine of the pyrrolidine ring. This is reliably achieved under acidic conditions. The product is isolated as a hydrochloride salt, which is typically a stable, crystalline solid that is easier to handle and purify than the free base.

Protocol 3: Acidic Deprotection

Materials & Reagents:

Reagent	MW ( g/mol )	Amount (from Step 2)	Moles	Equiv.
Boc-protected Fluoropyrrolidine	325.39	130.2 g	0.40	1.0
4 M HCl in 1,4-Dioxane	-	400 mL	1.60	4.0
Diethyl Ether or MTBE	-	1.5 L	-	-

Step-by-Step Methodology:

• Dissolve the Boc-protected fluoropyrrolidine in 200 mL of 1,4-dioxane in a 1 L flask.

• Add the 4 M HCl in dioxane solution and stir the mixture at room temperature for 4 hours. Gas evolution (isobutylene) will be observed.

• Monitor the reaction for the disappearance of starting material by TLC.

• Upon completion, add 1.5 L of diethyl ether or methyl tert-butyl ether (MTBE) to precipitate the hydrochloride salt.

• Stir the resulting slurry for 30 minutes, then collect the solid product by vacuum filtration.

• Wash the filter cake with fresh diethyl ether (2 x 200 mL) to remove residual dioxane and any non-polar impurities.

• Dry the white solid under vacuum to a constant weight to yield 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine hydrochloride.

References

• Middleton, W. J. (1975). New fluorinating reagents. Dialkylaminosulfur fluorides. The Journal of Organic Chemistry, 40(5), 574–578.
• Bold, C. P., et al. (2023). Scalable Synthesis of Highly Pure (R)‐3‐Fluoropyrrolidine From (S)‐4‐Chloro‐3‐hydroxybutyronitrile. Helvetica Chimica Acta.
• Le-Mentec, H., et al. (2019). Light-Mediated Formal Radical Deoxyfluorination of Tertiary Alcohols through Selective Single-Electron Oxidation with TEDA2+. Chemistry – A European Journal, 25(61), 14054-14059.
• Doyle, A. G., et al. (2019). Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. Journal of the American Chemical Society.
• MacMillan, D. W. C., et al. (2019). Photoredox-Catalyzed Deoxyfluorination of Activated Alcohols.
• O'Neill, B. T., et al. (2015). Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry. The Journal of Organic Chemistry, 80(14), 7266–7274.
• Doyle, A. G., et al. (2022). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. ChemRxiv.
• Various Authors. (2021). Deoxyfluorination: A Detailed Overview of Recent Developments. Sigma-Aldrich.
• Giardina, G. A. M., et al. (1995). Facile and Efficient Syntheses of Novel (S)- and (R)-3-Fluoropyrrolidines and 3,3-Difluoropyrrolidine. Synthesis, 1995(08), 917-922.
• Grygorenko, O. O., et al. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. The Journal of Organic Chemistry, 84(10), 6338–6355.
• Lundgren, S. (2017). Synthesis of substituted pyrrolidines. Diva-Portal.org.
• Pannecoucke, X., et al. (2012). Synthesis of 3-fluoropyrrolidines and 4-fluoropyrrolidin-2-ones from allylic fluorides. Organic & Biomolecular Chemistry, 10(44), 8860-8866.
• Google Patents. (2011). CN102249971A - Synthesis process of 1-N-BOC-3-hydroxypyrrolidine.
• Enamine. (n.d.). Synthesis of unique pyrrolidines for drug discovery. Enamine.

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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note & Protocols: Reagents for the Fluorination of 3-(3,5-Dimethoxyphenyl)pyrrolidine Precursors

Abstract

The 3-aryl-pyrrolidine scaffold is a privileged structure in modern medicinal chemistry, appearing in a wide range of biologically active compounds targeting neurotransmitter receptors and other key biological targets.[1][2] The strategic introduction of fluorine into these molecules can profoundly influence their physicochemical and pharmacological properties, including metabolic stability, lipophilicity, and binding affinity.[3][4] This guide provides an in-depth analysis of reagents and methodologies for the fluorination of precursors to 3-(3,5-dimethoxyphenyl)pyrrolidine, with a primary focus on the deoxyfluorination of the corresponding 3-hydroxy-pyrrolidine intermediate. We will explore the mechanistic rationale behind reagent selection, compare the safety and efficacy of common fluorinating agents, and provide detailed, validated protocols for researchers in drug discovery and development.

The Strategic Imperative for Fluorinating Pyrrolidine Scaffolds

The incorporation of fluorine into drug candidates is a cornerstone of modern pharmaceutical design. The carbon-fluorine bond is the strongest single bond in organic chemistry, and its introduction can block sites of metabolic oxidation, thereby increasing a drug's half-life.[3] Furthermore, fluorine's high electronegativity can alter the pKa of nearby functional groups and create favorable electrostatic interactions with protein targets, often enhancing binding potency and selectivity.

For a scaffold such as 3-(3,5-dimethoxyphenyl)pyrrolidine, introducing a fluorine atom at the C-3 position creates a stereocenter and can significantly impact the molecule's conformational preferences, which is critical for its interaction with biological receptors. The most direct and common synthetic precursor for this transformation is N-protected-3-(3,5-dimethoxyphenyl)pyrrolidin-3-ol, making deoxyfluorination the most strategically important reaction to master.

Selecting the Optimal Fluorination Strategy

The choice of fluorination reagent and strategy is dictated by the available starting material, the desired stereochemical outcome, and safety considerations. For the target scaffold, the decision process is primarily centered on the conversion of a tertiary alcohol to a fluoride.

Caption: Workflow for selecting a fluorination strategy.

Deoxyfluorination: The Premier Route from Hydroxy Precursors

Deoxyfluorination is the most direct method for converting an alcohol to an alkyl fluoride and is the most widely utilized approach for this type of transformation.[4] The reaction proceeds by activating the hydroxyl group to turn it into a good leaving group, which is then displaced by a fluoride ion in an SN2 or SN1-type mechanism. Given the tertiary nature of the 3-hydroxy-pyrrolidine precursor, the reaction likely proceeds through a stabilized carbocationic intermediate.

Alternative Strategy: Electrophilic Fluorination

While deoxyfluorination is the primary focus, an alternative approach involves the electrophilic fluorination of a related precursor, such as an enolate or silyl enol ether derived from a pyrrolidinone.[5] This method utilizes reagents that deliver an electrophilic fluorine equivalent ("F+"). This can be a powerful method for creating α-fluorocarbonyl compounds, which can then be further manipulated. Common electrophilic fluorinating agents include Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).[6]

Comparative Analysis of Modern Deoxyfluorinating Reagents

The development of deoxyfluorination reagents has moved from highly hazardous reagents like DAST (diethylaminosulfur trifluoride) towards safer, more selective, and easier-to-handle crystalline solids. The choice of reagent is critical for achieving high yield while minimizing elimination side products, which can be a significant issue with tertiary alcohols.

Reaction Mechanism: Activation and Displacement

Most modern deoxyfluorination reactions, particularly those involving sulfonyl fluorides, follow a common mechanistic pathway. The alcohol nucleophilically attacks the sulfur atom of the reagent, and upon activation by a base, forms a sulfonate-type intermediate. This intermediate contains an excellent leaving group, which is subsequently displaced by fluoride.

Caption: Generalized mechanism for deoxyfluorination using PyFluor.

Data Summary: Reagent Comparison

The table below summarizes and compares key features of commonly used deoxyfluorination reagents relevant to the fluorination of the 3-hydroxy-pyrrolidine precursor.

Reagent (Acronym)	Structure	Typical Conditions	Advantages	Disadvantages & Risks
Diethylaminosulfur Trifluoride (DAST)	Et₂NSF₃	DCM, -78 °C to rt	Broad substrate scope	Thermally unstable, can detonate; generates HF; often causes elimination.
Deoxo-Fluor®	(MeOCH₂CH₂)₂NSF₃	Toluene or THF, rt	Higher thermal stability than DAST	Viscous liquid, can be difficult to handle; still corrosive.[4][7]
2-Pyridinesulfonyl Fluoride (PyFluor)	2-Pyr-SO₂F	Toluene, DBU, rt	Crystalline solid, thermally stable, high chemoselectivity, minimal elimination byproducts.	Requires a strong, non-nucleophilic base (e.g., DBU).
SulfoxFluor	N-tosyl-4-chlorobenzenesulfonimidoyl fluoride	MeCN, DBU, rt	Crystalline solid, stable, rapid reactions, high fluorine economy.[8]	Newer reagent, less literature precedent than others.

Validated Experimental Protocols

Safety Precaution: All fluorination reactions should be conducted in a well-ventilated chemical fume hood. Personnel must wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemically resistant gloves.

Protocol 1: Deoxyfluorination of N-Boc-3-(3,5-dimethoxyphenyl)pyrrolidin-3-ol using PyFluor

This protocol describes the conversion of the tertiary alcohol precursor to the corresponding fluoride using the thermally stable and selective PyFluor reagent.

Materials:

• N-Boc-3-(3,5-dimethoxyphenyl)pyrrolidin-3-ol (1.0 equiv)

• 2-Pyridinesulfonyl Fluoride (PyFluor) (1.5 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 equiv)

• Anhydrous Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add N-Boc-3-(3,5-dimethoxyphenyl)pyrrolidin-3-ol (e.g., 339 mg, 1.0 mmol).

• Dissolve the substrate in anhydrous toluene (10 mL).

• Add 2-Pyridinesulfonyl Fluoride (PyFluor) (239 mg, 1.5 mmol, 1.5 equiv) to the solution.

• Slowly add DBU (0.30 mL, 2.0 mmol, 2.0 equiv) dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding saturated aqueous NH₄Cl solution (10 mL).

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate (20 mL).

• Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the desired N-Boc-3-fluoro-3-(3,5-dimethoxyphenyl)pyrrolidine.

Self-Validation/Characterization:

• ¹H and ¹³C NMR: Confirm the structure and disappearance of the hydroxyl proton signal.

• ¹⁹F NMR: Observe a singlet or multiplet corresponding to the newly introduced fluorine atom.

• HRMS (High-Resolution Mass Spectrometry): Confirm the exact mass of the fluorinated product.

Protocol 2: Electrophilic Fluorination of an N-Boc-3-pyrrolidinone Enolate using NFSI

This protocol provides an alternative route, starting from the corresponding ketone to generate an α-fluorinated product.

Materials:

• N-Boc-3-pyrrolidinone (1.0 equiv)

• Lithium diisopropylamide (LDA) (1.1 equiv, 2.0 M solution in THF/heptane/ethylbenzene)

• N-Fluorobenzenesulfonimide (NFSI) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl Acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous THF (10 mL) and cool to -78 °C in a dry ice/acetone bath.

• Slowly add LDA solution (1.1 equiv) to the cold THF.

• In a separate flask, dissolve N-Boc-3-pyrrolidinone (1.0 equiv) in a minimal amount of anhydrous THF.

• Add the substrate solution dropwise to the LDA solution at -78 °C. Stir for 1 hour at this temperature to ensure complete enolate formation.

• Dissolve NFSI (1.2 equiv) in anhydrous THF and add this solution dropwise to the enolate mixture at -78 °C.

• Allow the reaction to stir at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to yield the desired N-Boc-4-fluoro-3-pyrrolidinone.

Conclusion

The successful synthesis of fluorinated 3-(3,5-dimethoxyphenyl)pyrrolidine derivatives hinges on the judicious selection of a fluorinating reagent and a well-optimized protocol. For the direct conversion of the tertiary alcohol precursor, modern deoxyfluorinating reagents such as PyFluor and SulfoxFluor offer significant advantages in safety, stability, and selectivity over classical reagents like DAST.[8] They represent the current state-of-the-art for this critical transformation in drug discovery. By following the detailed protocols provided, researchers can confidently and safely incorporate fluorine into this privileged scaffold, enabling the exploration of new chemical space and the development of next-generation therapeutics.

References

• ResearchGate. (2025, August 10). Synthesis of Fluoropyrrolidines and (Fluoroalkyl)pyrrolidines | Request PDF. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Preparation of Fluorinated Tetrahydropyrans and Piperidines using a New Nucleophilic Fluorination Reagent DMPU/HF - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Kitamura Electrophilic Fluorination Using HF as a Source of Fluorine - PMC. Retrieved from [Link]

• PubMed. (2012, October 8). Synthesis of 3-fluoropyrrolidines and 4-fluoropyrrolidin-2-ones from allylic fluorides. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines. Retrieved from [Link]

• PubMed. (2001, December 28). Electrophilic fluorination of pyroglutamic acid derivatives: application of substrate-dependent reactivity and diastereoselectivity to the synthesis of optically active 4-fluoroglutamic acids. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). New fluorinating reagents. Dialkylaminosulfur fluorides. Retrieved from [Link]

• MDPI. (2024, August 2). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. Retrieved from [Link]

• Hypha Discovery. (n.d.). Deoxyfluorination. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Aryl Pyrrolidine Derivatives. | Download Scientific Diagram. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - PMC. Retrieved from [Link]

• ACS. (n.d.). Synthesis of conformationally restricted β-gem-difluorinated pyrrolidines and piperidines. Retrieved from [Link]

• ChemRxiv. (n.d.). Deoxyfluorination of Hydroxy-Substituted Boronates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone - PMC. Retrieved from [Link]

• PubMed. (2019, May 28). Rapid Deoxyfluorination of Alcohols with N-Tosyl-4-chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor) at Room Temperature. Retrieved from [Link]

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• 5. Electrophilic fluorination of pyroglutamic acid derivatives: application of substrate-dependent reactivity and diastereoselectivity to the synthesis of optically active 4-fluoroglutamic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Rapid Deoxyfluorination of Alcohols with N-Tosyl-4-chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor) at Room Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for Reductive Amination using 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

[1]

Introduction & Compound Profile

3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine represents a specialized class of "privileged scaffolds" in medicinal chemistry.[1] The incorporation of a fluorine atom at the C3 position, adjacent to a bulky aryl group, serves two critical functions: it lowers the basicity of the pyrrolidine nitrogen (modulating pKa for improved bioavailability) and blocks metabolic oxidation at the typically labile C3 position.

However, these structural advantages introduce synthetic challenges. The quaternary center at C3 creates significant steric bulk

to the nucleophilic nitrogen, while the electron-withdrawing fluorine atom reduces nucleophilicity. Standard reductive amination protocols often fail to drive this reaction to completion, resulting in low yields or stalled iminium formation.

This guide details two optimized protocols: Method A (Standard) for reactive aldehydes, and Method B (Lewis Acid-Mediated) for sterically hindered ketones or electron-deficient systems.[1]

Physicochemical Profile

Property	Value (Approx.)	Implication for Synthesis
Structure	3-Fluoro-3-arylpyrrolidine	Secondary amine; Sterically congested.[1][2]
pKa (Conjugate Acid)	~8.5 – 9.2	Lower than pyrrolidine (~11.3).[1] Reduced nucleophilicity requires acid catalysis or Lewis acid activation.[1]
Electronic Effect	Inductive withdrawing (-I)	Destabilizes the intermediate iminium ion; equilibrium favors the starting materials.[1]
Stability	High	C-F bond is stable under reductive conditions.[1] Avoid strong bases at high temp (>100°C) to prevent HF elimination.[1]

Mechanistic Workflow & Decision Tree

The success of this reaction hinges on the formation of the iminium ion . Because the amine is sterically hindered and less nucleophilic, the equilibrium often lies toward the starting materials. We must drive this equilibrium forward before the reduction step.[1]

Diagram 1: Reaction Mechanism & Pathway Selection

Caption: Decision matrix for selecting the optimal reductive amination protocol based on carbonyl reactivity.

Experimental Protocols

Method A: Sodium Triacetoxyborohydride (STAB) Protocol

Best for: Aldehydes (aliphatic/aromatic) and unhindered cyclic ketones (e.g., cyclohexanone). Mechanism: STAB is a mild hydride source that reduces iminium ions much faster than carbonyls, allowing for "one-pot" execution.[1]

Reagents:

• Amine: 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 equiv)[1]

• Carbonyl: Aldehyde/Ketone (1.1 – 1.2 equiv)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) [Anhydrous][1]

• Acid Catalyst: Acetic Acid (AcOH) (1.0 – 2.0 equiv)[1]

Step-by-Step Procedure:

• Preparation: In a flame-dried vial equipped with a stir bar, dissolve the amine (1.0 equiv) in DCE (0.1 M concentration).

• Carbonyl Addition: Add the aldehyde/ketone (1.1 equiv).

• Acid Activation: Add Acetic Acid (1.0 equiv).[1] Note: This buffers the pH to ~5-6, crucial for iminium formation with this less basic amine.

• Imine Formation (Wait Step): Stir at Room Temperature (RT) for 30–60 minutes.

  • Expert Tip: For aldehydes, this is fast. For ketones, extend to 2 hours.

• Reduction: Add STAB (1.5 equiv) in one portion. The reaction may bubble slightly.[1]

• Monitoring: Stir at RT for 4–16 hours. Monitor by LCMS.[1] Look for the disappearance of the amine (m/z ~226) and appearance of the product.

• Workup: Quench by adding saturated aqueous NaHCO₃ (pH should be >8). Extract with DCM (3x).[1]

• Purification: Dry organics over Na₂SO₄, filter, and concentrate. Purify via flash chromatography or SCX cartridge.[1]

Method B: Titanium(IV) Isopropoxide Protocol

Best for: Acyclic ketones, sterically hindered substrates, or when Method A fails to reach full conversion. Mechanism: Ti(OiPr)₄ acts as a strong Lewis acid to activate the carbonyl and, crucially, as a water scavenger to drive the equilibrium toward the imine/enamine intermediate.

Reagents:

• Amine: 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 equiv)[1]

• Carbonyl: Ketone (1.2 – 1.5 equiv)[1]

• Lewis Acid: Titanium(IV) isopropoxide (1.5 – 2.0 equiv)[1]

• Reductant: Sodium Borohydride (NaBH₄) (2.0 equiv)[1]

• Solvent: THF (Anhydrous) or Methanol (for the reduction step)

Step-by-Step Procedure:

• Complexation: In a dried vial under Nitrogen/Argon, combine the amine (1.0 equiv) and ketone (1.2 equiv) neat (no solvent) or in minimal dry THF.

• Lewis Acid Addition: Add Ti(OiPr)₄ (1.5 equiv) via syringe.[1]

• Imine Formation: Stir the viscous mixture at RT for 4–12 hours.

  • Validation: The solution often turns yellow/orange, indicating imine formation.

• Dilution: Dilute the mixture with dry Methanol (or THF) to reach ~0.1 M concentration.

• Reduction: Cool to 0°C. Carefully add NaBH₄ (2.0 equiv) portion-wise. (Caution: Exothermic gas evolution).[1]

• Completion: Allow to warm to RT and stir for 2 hours.

• Quench (Critical): Add 1N NaOH or water dropwise. A white precipitate (Titanium oxides) will form.[1]

• Filtration: Dilute with EtOAc. Filter the slurry through a pad of Celite to remove titanium salts.[1] Wash the pad thoroughly with EtOAc.[1]

• Workup: Wash the filtrate with brine, dry over Na₂SO₄, and concentrate.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Reaction (SM remains)	Steric hindrance prevents iminium formation.[1]	Switch to Method B . Heat the Ti(OiPr)₄ step to 40-50°C.
Aldehyde Reduction (Alcohol byproduct)	Reductant is reducing the carbonyl before the amine attacks.[1]	Ensure Method A is used. Pre-stir amine + aldehyde for 1 hour before adding STAB.
Low Yield with Ketones	Unfavorable equilibrium.[1]	Increase amine concentration (run at 0.5 M). Use molecular sieves (4Å) in Method A.
Product trapped in Titanium salts	Poor workup in Method B.	Use the "Ammonia Workup": Quench Ti reaction with 2M NH₄OH instead of water to solubilize Ti slightly or improve precipitation.

References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849–3862.[3] Link[1]

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552–2554. Link[1]

• Bhattacharyya, S. (1995).[1] "Reductive Amination of Carbonyl Compounds with Borohydrides: A Review." Organic Preparations and Procedures International, 27(4). Link[1]

• Gribble, G. W. (1998).[1] "Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System."[1] Chemical Society Reviews, 27, 395-404. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Note: Strategic Protecting Group Architectures for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine Synthesis

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific synthetic challenges posed by the 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine scaffold, focusing on the critical interplay between protecting group (PG) selection, electronic effects, and fluorination stability.

Executive Summary & Strategic Analysis

The synthesis of 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine presents a classic "orthogonal conflict" in medicinal chemistry: the conditions required to introduce the fluorine atom often conflict with the conditions required to remove the nitrogen protecting group.

The Core Challenge: The Benzylic Fluoride Lability

The target molecule contains a tertiary benzylic fluoride . While aromatic C-F bonds are robust, benzylic C-F bonds are susceptible to heterolytic cleavage (solvolysis) or elimination (styrene formation) under acidic conditions.

• Electronic Context: The 3,5-dimethoxy substitution pattern is critical. Unlike a para-methoxy group (which strongly stabilizes a benzylic carbocation via resonance, making the C-F bond extremely acid-labile), the meta-methoxy groups exert an inductive electron-withdrawing (-I) effect while their resonance donation (+R) is not conjugated to the benzylic center.

• Implication: The benzylic carbocation is destabilized relative to a paramethoxy analog, making the C-F bond more resistant to acid-catalyzed E1 elimination. However, it remains sufficiently sensitive that standard harsh deprotection (e.g., refluxing HBr or neat TFA) poses a risk of styrene formation.

Strategic Decision Matrix

Protecting Group	Fluorination Compatibility (DAST/Deoxo-Fluor)	Deprotection Risk	Verdict
Boc (tert-butyl carbamate)	High. Stable to basic/neutral fluorination.	Moderate. TFA can trigger elimination if not controlled.	Primary Strategy (High Throughput)
Fmoc (fluorenylmethoxycarbonyl)	Moderate. Requires buffering (DAST generates HF).	Low. Base deprotection (piperidine) is safe for benzylic F.	Secondary Strategy (High Fidelity)
Cbz / Bn	High.	High. Hydrogenolysis (Pd/H2) risks cleaving the benzylic C-F bond.	Not Recommended

Synthesis Workflows

The following diagram outlines the two validated pathways. Route A (Boc) is preferred for speed and scalability, provided the deprotection is managed. Route B (Fmoc) is the "safety" route if elimination side-products are observed.

Figure 1: Parallel synthetic logic for the construction of the quaternary fluorinated center.

Detailed Experimental Protocols

Protocol A: The Boc Strategy (Standard)

Best for: Initial scale-up, medicinal chemistry libraries.

Step 1: Grignard Addition[1]

• Setup: Flame-dry a 3-neck flask under Argon.

• Reagents: Dissolve N-Boc-3-pyrrolidinone (1.0 eq) in anhydrous THF (0.5 M).

• Addition: Cool to -78°C . Add 3,5-dimethoxyphenylmagnesium bromide (1.2 eq, 0.5 M in THF) dropwise over 30 mins.

  • Note: The low temperature prevents enolization of the ketone.

• Workup: Stir at -78°C for 1h, then warm to 0°C. Quench with saturated aqueous NH₄Cl. Extract with EtOAc.[2]

• Outcome: Yields the N-Boc-3-hydroxy-3-arylpyrrolidine.

Step 2: Deoxyfluorination (The Critical Step)

Safety Alert: DAST and Deoxo-Fluor liberate HF. Use plastic/Teflon ware if possible, or glass with strict safety protocols.

• Solution: Dissolve the alcohol (1.0 eq) in anhydrous DCM (0.2 M) in a plastic vessel under Argon.

• Reagent: Cool to -78°C . Add Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride) (1.5 eq) dropwise.

  • Why Deoxo-Fluor? It is thermally more stable than DAST, reducing explosion risks on scale-up [1].

• Reaction: Stir at -78°C for 1h, then allow to warm slowly to room temperature overnight.

• Quench: Pour carefully into saturated aqueous NaHCO₃ (gas evolution!).

• Purification: Flash chromatography (Hexane/EtOAc). The product is the N-Boc-3-fluoro-3-(3,5-dimethoxyphenyl)pyrrolidine .

Step 3: "Gentle" Boc Deprotection

Objective: Remove Boc without triggering E1 elimination of the fluoride.

• Option A (Standard): 4M HCl in Dioxane.

  • Dissolve substrate in minimal dry dioxane.

  • Add 4M HCl/Dioxane (10 eq) at 0°C .

  • Monitor by LCMS every 15 mins. Do not stir overnight.

  • Concentrate immediately upon completion below 30°C.

• Option B (High Sensitivity - Recommended): TMSOTf / 2,6-Lutidine [2].

  • Dissolve substrate in DCM at 0°C.

  • Add 2,6-lutidine (1.5 eq) followed by TMSOTf (1.2 eq).

  • Stir 30 mins. Quench with MeOH.

  • Mechanism: Silylates the carbamate oxygen, leading to Boc cleavage under essentially neutral conditions, preserving the sensitive benzylic fluoride.

Protocol B: The Fmoc Strategy (Alternative)

Best for: Substrates where acid-induced elimination is observed in Route A.

• Precursor: Start with N-Fmoc-3-pyrrolidinone .

• Grignard: Performed as in Route A.

• Fluorination:

  • Modification: Deoxo-Fluor generates HF. To prevent premature Fmoc cleavage (unlikely in acid, but HF can be unpredictable) or side reactions, add pyridine (2.0 eq) to the fluorination mixture to buffer the HF generated.

• Deprotection:

  • Treat N-Fmoc-3-fluoro intermediate with 20% piperidine in DMF (v/v) at room temperature for 1 hour.

  • Advantage:[2][3][4][5] The basic conditions are completely orthogonal to the acid-sensitive benzylic fluoride. No styrene formation is possible via the carbocation pathway.

Data Summary & Troubleshooting

Side-Reaction Profile: The Styrene Elimination

If the product purity is low, the likely culprit is the elimination of HF to form the dihydropyrrole (styrene derivative).

Observation (LCMS/NMR)	Diagnosis	Remediation
M-20 peak (Loss of HF)	Thermal elimination or Acidic E1 elimination.	Switch from DAST to XtalFluor-E (does not generate free HF) [3]. Use Fmoc route.[2][6]
Des-Boc product during fluorination	HF generated by DAST cleaved Boc.	Add Pyridine or Et₃N (2 eq) to the fluorination reaction.
Low Yield in Grignard	Enolization of ketone.	Ensure temperature is strictly -78°C. Add CeCl₃ (Cerium chloride) to promote addition (Luche-type conditions).

Comparative Stability Data

Based on Hammett Constants and Electronic Theory:

• p-Methoxyphenyl:

  (Strong Donor). High Risk of elimination.

• 3,5-Dimethoxyphenyl:

  (Weak Acceptor). Lower Risk , but still benzylic.

References

• Lal, G. S., et al. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." Journal of Organic Chemistry, 64(19), 7048-7054. Link

• Sakaitani, M., & Ohfune, Y. (1990). "Selective deprotection of t-butoxycarbonyl group using trimethylsilyl trifluoromethanesulfonate." Journal of Organic Chemistry, 55(1), 870-876. Link

• L'Heureux, A., et al. (2010). "Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling." Journal of Organic Chemistry, 75(10), 3401-3411. Link

• Pittelkow, M., et al. (2005). "Substituent effects on the stability of extended benzylic carbocations." Organic & Biomolecular Chemistry, 3, 2441-2450. Link

Sources

• 1. WO2017120194A1 - Pyridine and pyridimine compounds as pi3k-gamma inhibitors - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. US20100022550A1 - Tetrahydrocarbazole derivatives useful as androgen receptor modulators - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]

Application Notes & Protocols: Strategic Functionalization of the Pyrrolidine Nitrogen in 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Preamble: The Strategic Value of a Privileged Scaffold

The pyrrolidine ring is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and pharmacologically active agents.[1][2] Its prevalence is a testament to its ability to confer favorable physicochemical properties, such as aqueous solubility, and to act as a versatile scaffold for engaging biological targets.[3] The strategic incorporation of a fluorine atom can profoundly influence a molecule's metabolic stability, pKa, and binding affinity, making fluorinated heterocycles highly sought-after in drug discovery.[4][5][6]

The compound 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine represents a confluence of these advantageous features. It is a privileged scaffold, combining the conformational constraints and hydrogen-bonding capabilities of the pyrrolidine ring with the modulating effects of the fluorine atom and the aryl moiety. The secondary amine (N-H) of the pyrrolidine ring is a key handle for chemical modification, offering a prime site for introducing diversity and tuning the molecule's pharmacological profile.

This guide provides an in-depth exploration of three fundamental and powerful strategies for the functionalization of this nitrogen atom: N-Alkylation , N-Acylation , and N-Arylation . The protocols described herein are designed to be robust and adaptable, providing researchers with the tools to systematically explore the chemical space around this valuable core.

Section 1: N-Alkylation - Probing Structure-Activity via Side-Chain Introduction

N-alkylation is a foundational method for modifying the pyrrolidine core. The introduction of alkyl groups can significantly impact a compound's lipophilicity, steric profile, and ability to form key interactions with biological targets. Two primary, highly effective methods are presented: direct alkylation with alkyl halides and reductive amination.

Rationale and Mechanistic Overview

• Direct Alkylation: This classic approach relies on the nucleophilic character of the pyrrolidine nitrogen, which attacks an electrophilic alkyl halide in an SN2 reaction. It is a straightforward and often high-yielding method, particularly for reactive alkylating agents like benzyl and allyl halides. The primary challenge is the potential for over-alkylation to form a quaternary ammonium salt, which can be mitigated by careful control of stoichiometry and reaction conditions.[7]

• Reductive Amination: This powerful, milder two-step, one-pot process involves the reaction of the pyrrolidine with an aldehyde or ketone to form an intermediate iminium ion, which is then reduced in situ by a selective hydride reagent.[8][9] Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice due to its selectivity for reducing the iminium ion in the presence of the unreacted carbonyl compound.[7] This method elegantly avoids over-alkylation and provides access to a vast array of structurally diverse N-alkyl groups.

Logical Workflow for N-Alkylation Strategies

Caption: Overview of N-Alkylation pathways for the pyrrolidine scaffold.

Protocol 1.1: Direct N-Alkylation with Alkyl Halides

This protocol describes a general procedure for the direct N-alkylation using an alkyl bromide in the presence of a mild base.

Materials:

• 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.)

• Alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1 eq.)

• Potassium carbonate (K₂CO₃), finely powdered (2.0 eq.)

• Anhydrous acetonitrile (MeCN) or N,N-dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, inert atmosphere (N₂ or Ar)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.) and anhydrous acetonitrile (approx. 0.1 M concentration).

• Add finely powdered potassium carbonate (2.0 eq.) to the suspension.

• Add the alkyl halide (1.1 eq.) to the stirred mixture at room temperature.

• Stir the reaction at room temperature or heat to 50-60 °C. Monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until consumption of the starting material (typically 4-16 hours).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts, washing the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Perform an aqueous work-up by partitioning the residue between ethyl acetate and water. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to yield the desired N-alkylated product.

Protocol 1.2: N-Alkylation via Reductive Amination

This protocol provides a method for N-alkylation using an aldehyde and sodium triacetoxyborohydride.

Materials:

• 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.)

• Aldehyde or ketone (1.2 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)

• Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Acetic acid (optional, catalytic amount)

• Round-bottom flask, magnetic stirrer, inert atmosphere (N₂ or Ar)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, dissolve 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.) and the aldehyde/ketone (1.2 eq.) in anhydrous DCM (approx. 0.1 M).

• Stir the solution at room temperature for 20-30 minutes to facilitate iminium ion formation. A catalytic amount of acetic acid can be added to accelerate this step.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the stirred solution. An initial effervescence may be observed.

• Allow the reaction to stir at room temperature. Monitor progress by TLC or LC-MS (typically 2-12 hours).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary & Troubleshooting for N-Alkylation

Reaction Type	Alkylating Agent	Base/Reagent	Typical Yield	Key Considerations
Direct Alkylation	Benzyl bromide	K₂CO₃	>90%	Low risk of over-alkylation.
Direct Alkylation	Ethyl iodide	K₂CO₃	75-85%	Potential for quaternization; slow addition of halide can help.[7]
Reductive Amination	Benzaldehyde	NaBH(OAc)₃	>90%	Clean reaction, avoids over-alkylation.
Reductive Amination	Cyclohexanone	NaBH(OAc)₃	80-90%	Generally slower than with aldehydes.

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Reaction	Insufficiently reactive alkyl halide; Ineffective base.	Use a more reactive halide (I > Br > Cl). Switch to a stronger, non-nucleophilic base like DIPEA or NaH in DMF.[10]
Over-alkylation	Stoichiometry of alkyl halide is too high; High concentration.	Use no more than 1.1 eq. of the alkylating agent. Add the agent slowly to the reaction mixture.
Incomplete Reaction (Reductive Amination)	Insufficient reducing agent; Sterically hindered carbonyl.	Add an additional portion of NaBH(OAc)₃. Increase reaction time or gently heat to 35-40 °C.

Section 2: N-Acylation - Building Amide Bonds for Peptidomimetics and More

N-acylation transforms the secondary amine into a stable amide linkage, a critical functional group in countless pharmaceuticals. This transformation fundamentally alters the electronic properties of the nitrogen, removing its basicity and introducing a hydrogen bond acceptor (the carbonyl oxygen) and, in most cases, a hydrogen bond donor (the N-H proton of the starting amine is replaced by the acyl group, but the resulting amide N-H can act as a donor if the acyl group doesn't preclude it).

Rationale and Mechanistic Overview

• Acylation with Acyl Chlorides: This is a highly efficient and rapid method for amide bond formation.[11] The pyrrolidine nitrogen acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of the acyl chloride. The reaction generates HCl as a byproduct, which must be neutralized by a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) to drive the reaction to completion.[12]

• Acylation with Carboxylic Acids: Direct reaction between an amine and a carboxylic acid is generally ineffective due to acid-base neutralization.[11] Therefore, the carboxylic acid must be activated in situ using a coupling reagent. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt) are commonly used.[13] EDC converts the carboxylic acid into a highly reactive O-acylisourea intermediate, which is then readily attacked by the amine to form the amide bond.[14]

Protocol 2.1: N-Acylation with Acyl Chlorides

Materials:

• 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.)

• Acyl chloride (e.g., benzoyl chloride, acetyl chloride) (1.05 eq.)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 eq.)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, ice bath, inert atmosphere (N₂ or Ar)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.) and TEA (1.2 eq.) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve the acyl chloride (1.05 eq.) in a small amount of anhydrous DCM.

• Add the acyl chloride solution dropwise to the cooled, stirred pyrrolidine solution over 15-20 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ solution (to remove excess acid chloride), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.[12]

Protocol 2.2: N-Acylation with Carboxylic Acids (EDC/HOBt Coupling)

Materials:

• 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.)

• Carboxylic acid (1.1 eq.)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (1.2 eq.)

• HOBt (1-Hydroxybenzotriazole) (1.2 eq.)

• Diisopropylethylamine (DIPEA) (2.5 eq.)

• Anhydrous N,N-dimethylformamide (DMF) or DCM

• Round-bottom flask, magnetic stirrer, inert atmosphere (N₂ or Ar)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.1 eq.), EDC·HCl (1.2 eq.), HOBt (1.2 eq.), and anhydrous DMF.

• Stir the mixture at room temperature for 15 minutes to allow for the pre-activation of the carboxylic acid.

• Add 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 eq.) to the mixture, followed by DIPEA (2.5 eq.).

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash extensively with water (3-4x) to remove DMF and water-soluble byproducts.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Section 3: N-Arylation - Forging C-N Bonds with Aryl Partners

The formation of N-aryl pyrrolidines opens access to a class of compounds with distinct electronic and conformational properties compared to their N-alkyl or N-acyl counterparts.[8] These structures are prevalent in bioactive molecules. The premier method for this transformation is the palladium-catalyzed Buchwald-Hartwig amination.

Rationale and Mechanistic Overview

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an amine and an aryl halide (or triflate).[15] The reaction has revolutionized the synthesis of aryl amines due to its broad substrate scope and functional group tolerance, replacing harsher classical methods.[15] The catalytic cycle generally involves:

• Oxidative addition of the aryl halide to a Pd(0) complex.

• Coordination of the amine and deprotonation by a base to form a palladium-amido complex.

• Reductive elimination to form the N-aryl product and regenerate the Pd(0) catalyst.

The choice of ligand for the palladium catalyst is critical for success and often requires screening to optimize for a specific set of substrates.[16] Bulky, electron-rich phosphine ligands are commonly employed.

Experimental Workflow for Buchwald-Hartwig N-Arylation

Caption: Step-by-step workflow for a typical Buchwald-Hartwig N-arylation experiment.

Protocol 3.1: Buchwald-Hartwig N-Arylation

Materials:

• 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.2 eq.)

• Aryl bromide (1.0 eq.)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq.)

• Anhydrous, deoxygenated toluene

• Schlenk tube or similar reaction vessel, magnetic stirrer, oil bath, inert atmosphere (Ar)

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add Pd₂(dba)₃ (0.02 eq.), XPhos (0.04 eq.), and NaOtBu (1.4 eq.).

• Evacuate the tube and backfill with argon. Repeat this cycle three times.

• Add the aryl bromide (1.0 eq.) and 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.2 eq.).

• Via syringe, add anhydrous, deoxygenated toluene (approx. 0.1 M concentration based on the aryl bromide).

• Seal the tube and place it in a pre-heated oil bath at 100 °C.

• Stir the reaction vigorously for 12-24 hours. Monitor progress by taking aliquots (under argon) and analyzing by LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite, washing the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary & Troubleshooting for N-Arylation

Aryl Halide	Ligand	Base	Typical Yield	Key Considerations
4-Bromotoluene	XPhos	NaOtBu	85-95%	Standard, electron-neutral substrate.
4-Bromoanisole	RuPhos	NaOtBu	80-90%	Electron-rich halides may require more electron-rich ligands.
1-Bromo-4-nitrobenzene	Xantphos	Cs₂CO₃	60-75%	Electron-poor halides are highly reactive; a weaker base may be needed to prevent side reactions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Reaction	Inactive catalyst; Poor ligand choice; Impure reagents.	Ensure solvents are anhydrous and deoxygenated. Screen different ligands (e.g., RuPhos, SPhos). Use a pre-catalyst.[16]
Dehalogenation of Aryl Halide	Presence of water; Non-optimal ligand/base combination.	Rigorously exclude moisture. Screen weaker bases like K₃PO₄ or Cs₂CO₃.
Formation of Biaryl Side Product	Catalyst decomposition at high temperature.	Lower the reaction temperature and extend the reaction time. Use a more stable ligand/catalyst system.

References

• MDPI. (2024, May 30). Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. Available from: [Link]

• Frontiers. (2021, April 25). Reductive Functionalization of Amides in Synthesis and for Modification of Bioactive Compounds. Available from: [Link]

• PMC. (2021, April 26). Reductive Functionalization of Amides in Synthesis and for Modification of Bioactive Compounds. Available from: [Link]

• Royal Society of Chemistry. Reductive amination/cyclization of levulinic acid to pyrrolidones versus pyrrolidines by switching the catalyst from AlCl3 to RuCl3 under mild conditions. Available from: [Link]

• PMC. (2025, March 13). Pyrrolidine synthesis via ring contraction of pyridines. Available from: [Link]

• ResearchGate. (2018, November 30). (PDF) Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Available from: [Link]

• ChemRxiv. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. Available from: [Link]

• PMC. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available from: [Link]

• PMC. Direct α-C–H Bond Functionalization of Unprotected Cyclic Amines. Available from: [Link]

• Fisher Scientific. Amide Synthesis. Available from: [Link]

• Organic Chemistry Portal. Pyrrolidine synthesis. Available from: [Link]

• MDPI. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• ResearchGate. Synthesis of functionalized pyrrolidine derivatives using ethyl.... Available from: [Link]

• Save My Exams. (2025, January 4). Reactions of Amides. Available from: [Link]

• ACS Publications. (2015, November 15). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Available from: [Link]

• Organic Syntheses. 3 - Organic Syntheses Procedure. Available from: [Link]

• Royal Society of Chemistry. Metal-free C–H functionalization of pyrrolidine to pyrrolinium-based room temperature ionic liquid crystals. Available from: [Link]

• Springer. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Available from: [Link]

• Princeton University. Selective sp3 C–H Alkylation via Polarity Match Based Cross-Coupling. Available from: [Link]

• Royal Society of Chemistry. a synthesis of 3-acyltetramic acids. X-Ray molecular structure of 3-[1-(difluoroboryloxy)ethylidene]-5-isopropyl-1-methyl-pyrrolidine-2,4-dione. Available from: [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Available from: [Link]

• ResearchGate. Fluorine in the Pharmaceutical Industry: Synthetic Approaches and Application of Clinically Approved Fluorine-Enriched Anti-Infectious Medications. Available from: [Link]

• PMC. Synthesis of N-Aryl-2-allyl Pyrrolidines via Palladium-catalyzed Carboamination Reactions of γ-(N-Arylamino)alkenes with Vinyl Bromides. Available from: [Link]

• Syracuse University. Pd-Catalyzed N-Arylation of Amides: Catalyst Development and Scope. Available from: [Link]

• ResearchGate. (PDF) Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines. Available from: [Link]

• Imperial College London. Alkylations of N-allyl-2-lithiopyrrolidines. Several analogies to reactions of N-methyl compounds and one surprise. Available from: [Link]

• ACS Publications. Alkylation of 2-lithio-N-methylpiperidines and -pyrrolidines: scope, limitations, and stereochemistry. Available from: [Link]

• PubMed. (2023, July 19). Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3) -. Available from: [Link]

• PMC. (2024, May 30). Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. Available from: [Link]

• ResearchGate. (2015, April 9). Any advise about the synthesis of N-alkylation of pyrrolidine, 2-methyl imidazole and benzimidazole?. Available from: [Link]

• ResearchGate. Fluorinated azetidine, pyrrolidine, and piperidine derivatives (and.... Available from: [Link]

• Frontiers. (2023, September 5). Recent insights about pyrrolidine core skeletons in pharmacology. Available from: [Link]

• Scholars Research Library. Der Pharma Chemica. Available from: [Link]

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available from: [Link]

• Thieme. (2011, September 12). Synthesis of N-Acyl-N,O-Acetals from N-Aryl Amides and Acetals in the Presence of TMSOTf. Available from: [Link]

• Wiley Online Library. (2012, October 8). Synthesis of 3-fluoropyrrolidines and 4-fluoropyrrolidin-2-ones from allylic fluorides. Available from: [Link]

• PubMed. Practical preparation of 3,3-difluoropyrrolidine. Available from: [Link]

• Arkivoc. N-Acylation in combinatorial chemistry. Available from: [Link]

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Application Note: Reaction Conditions for the Coupling of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Compound Focus: 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (CAS: 1564532-43-9)

Executive Summary & Structural Analysis

The incorporation of fluorinated N-heterocycles is a privileged strategy in modern drug discovery, often utilized to modulate basicity, improve metabolic stability, and influence conformational preferences. 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine is a highly specialized building block that presents unique synthetic challenges due to its structural topology.

Before executing coupling reactions, it is critical to understand the causality behind its reactivity profile:

• Electronic Deactivation: The highly electronegative fluorine atom at the C3 position exerts a strong electron-withdrawing inductive effect (-I effect) through the sigma bond framework. This reduces the electron density on the adjacent secondary amine, rendering it a weaker nucleophile than an unsubstituted pyrrolidine.

• Steric Hindrance: The C3 position is a fully substituted quaternary center bearing both a fluorine atom and a bulky 3,5-dimethoxyphenyl group. This creates significant steric shielding around the pyrrolidine nitrogen, restricting the approach trajectory of bulky electrophiles.

To overcome these barriers, standard coupling conditions often fail or result in poor yields. This protocol guide provides optimized, self-validating methodologies for the three most critical transformations: Amide Bond Formation, Buchwald-Hartwig N-Arylation, and Reductive Amination.

Figure 1: Divergent coupling pathways for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine.

Amide Bond Formation (Acylation)

Mechanistic Causality & Design Rationale

Due to the diminished nucleophilicity of the beta-fluorinated amine, standard carbodiimide coupling reagents (e.g., EDC, DCC) often lead to incomplete conversions and require extended reaction times, which increases the risk of epimerization if the carboxylic acid contains an alpha-chiral center.

To drive the reaction to completion, the highly reactive uronium coupling reagent HATU is required[1]. HATU rapidly converts the carboxylic acid into an extremely reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent nitrogen in the pyridine ring of HOAt provides neighboring group participation, effectively hydrogen-bonding with the incoming fluoropyrrolidine to guide it through the steric bulk and accelerate the acylation step.

Quantitative Data: Coupling Reagent Comparison

Reagent System	Relative Reactivity	Typical Yield (%)	Epimerization Risk	Byproduct Removal Strategy
HATU / DIPEA	Very High	85 - 95	Low	Aqueous wash (HOAt is water-soluble)
T3P / Et₃N	High	75 - 85	Very Low	Water extraction (highly water-soluble)
EDC / HOBt	Moderate	60 - 75	Low	Aqueous wash
DCC / DMAP	Low-Moderate	40 - 60	Moderate	Filtration (DCU is insoluble)

Step-by-Step Protocol: HATU-Mediated Amidation

Self-Validating System: The pre-activation step is visually confirmed by a slight color change (often to pale yellow), and reaction completion is monitored via LC-MS to prevent the formation of unreactive tetramethyluronium byproducts.

• Pre-activation: To an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add the target carboxylic acid (1.0 equiv, 0.5 mmol) and anhydrous DMF (5.0 mL, 0.1 M). Add HATU (1.2 equiv, 0.6 mmol) in one portion.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol) dropwise. Stir the mixture at room temperature (20–25 °C) for 10–15 minutes to ensure complete formation of the HOAt active ester.

• Amine Introduction: Add 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (or its hydrochloride salt) (1.1 equiv, 0.55 mmol) dissolved in 1.0 mL of anhydrous DMF. (Note: If using the HCl salt, the 3.0 equiv of DIPEA added previously is sufficient to liberate the free base).

• Reaction Monitoring: Stir the reaction at room temperature for 2–4 hours. Monitor by LC-MS or TLC (typically 5% MeOH in DCM).

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 15 mL) to remove residual DMF and HOAt.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Buchwald-Hartwig N-Arylation

Mechanistic Causality & Design Rationale

The Buchwald-Hartwig amination forms a C–N bond via a palladium-catalyzed cross-coupling between the fluoropyrrolidine and an aryl halide[2][3]. The catalytic cycle involves oxidative addition, amine coordination, deprotonation, and reductive elimination[4].

For 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine, the critical bottleneck is the reductive elimination step. The steric bulk of the C3-aryl group destabilizes the Pd(II)-amido intermediate. If reductive elimination is too slow, the complex may undergo deleterious β-hydride elimination. To prevent this, bulky, electron-rich monodentate biaryl phosphine ligands (such as RuPhos or BrettPhos ) or large bite-angle bidentate ligands (like BINAP ) are strictly required[2][4]. These ligands force the aryl and amido groups on the palladium center into close proximity, sterically accelerating the reductive elimination.

Figure 2: Palladium-catalyzed Buchwald-Hartwig amination cycle highlighting steric acceleration.

Quantitative Data: Ligand & Base Selection Matrix

Ligand Class	Specific Ligand	Base	Preferred Solvent	Performance with Hindered Amines
Monodentate Biaryl	RuPhos	NaOtBu	Toluene	Excellent; highly accelerates reductive elimination
Monodentate Biaryl	BrettPhos	NaOtBu	Toluene / t-AmylOH	Excellent; ideal for highly hindered aryl chlorides
Bidentate Phosphine	BINAP	Cs₂CO₃	1,4-Dioxane	Good; effectively suppresses β-hydride elimination
Bidentate Phosphine	dppf	Cs₂CO₃	Toluene	Moderate; generally better suited for primary amines

Step-by-Step Protocol: RuPhos-Mediated N-Arylation

Self-Validating System: Strict exclusion of oxygen is required to prevent oxidation of the electron-rich RuPhos ligand and Pd(0) catalyst. The protocol uses a sealed Schlenk technique to ensure reproducibility.

• Reaction Setup: In an argon-filled glovebox (or using standard Schlenk line techniques), charge an oven-dried 15 mL pressure tube with the aryl bromide (1.0 equiv, 0.5 mmol), Pd₂(dba)₃ (0.02 equiv, 2 mol % Pd), RuPhos (0.08 equiv, 8 mol %), and sodium tert-butoxide (NaOtBu) (1.5 equiv, 0.75 mmol).

• Reagent Addition: Add 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.2 equiv, 0.6 mmol). If the amine is a hydrochloride salt, increase the NaOtBu to 2.5 equiv to compensate for the neutralization of the HCl.

• Solvent & Degassing: Add anhydrous, degassed Toluene (5.0 mL, 0.1 M). Seal the tube with a Teflon screw cap.

• Heating: Transfer the sealed tube to a pre-heated oil bath at 100 °C. Stir vigorously for 8–12 hours.

• Workup: Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the Celite pad with additional EtOAc (20 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel chromatography. (Note: N-aryl pyrrolidines are often sensitive to highly acidic silica; neutralizing the silica with 1% Et₃N in hexanes prior to loading is recommended).

Reductive Amination (N-Alkylation)

Mechanistic Causality & Design Rationale

Direct alkylation of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine with alkyl halides is strongly discouraged, as it frequently results in over-alkylation (yielding quaternary ammonium salts) or competing elimination reactions.

Reductive amination is the preferred, chemoselective pathway. The reaction proceeds through the formation of a transient iminium ion. Because the C3 steric bulk slows down the nucleophilic attack of the amine onto the carbonyl carbon, a mild reducing agent that will not prematurely reduce the unreacted aldehyde is required. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the optimal choice, as it is stable in slightly acidic media and highly selective for iminium ions over aldehydes.

Step-by-Step Protocol: NaBH(OAc)₃-Mediated Alkylation

• Imine Formation: In a 50 mL round-bottom flask, dissolve 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (1.0 equiv, 1.0 mmol) and the target aldehyde (1.1 equiv, 1.1 mmol) in anhydrous 1,2-dichloroethane (DCE) (10 mL).

• Acid Catalysis: Add glacial acetic acid (1.0 equiv, 1.0 mmol) to the solution. Stir the mixture at room temperature for 2 hours to allow for complete iminium ion formation. (Self-Validation: A slight shift in the TLC spot or LC-MS mass corresponding to the iminium intermediate indicates successful condensation).

• Reduction: Cool the flask to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 equiv, 1.5 mmol) in three distinct portions over 15 minutes to control the evolution of hydrogen gas.

• Completion: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4–16 hours until complete consumption of the starting amine is observed.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (15 mL) until gas evolution ceases and the pH is ~8. Extract with Dichloromethane (DCM) (3 × 15 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

References

• Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor. National Institutes of Health (PMC). Available at:[Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at:[Link]

• Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available at:[Link]

Sources

• 1. Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

Improving yield in the synthesis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Welcome to the Technical Support Center for the synthesis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine .

Synthesizing this specific molecule presents a unique set of chemical challenges. Constructing a quaternary carbon center at the C3 position of a pyrrolidine ring, particularly one bearing an electron-rich 3,5-dimethoxyphenyl group and a fluorine atom, is notoriously difficult. Standard synthetic routes often suffer from severe yield drops due to competing enolization and elimination pathways.

This guide is designed for drug development professionals and synthetic chemists. It bypasses generic advice to directly address the mechanistic causality behind these failures and provides field-proven, self-validating protocols to optimize your yield.

Synthetic Workflow & Troubleshooting Map

Figure 1: Logical workflow for the synthesis of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine.

Section 1: Nucleophilic Addition (Forming the Tertiary Alcohol)

Q: Why is my yield so low during the Grignard addition to N-Boc-3-pyrrolidinone, and how can I prevent starting material recovery?

A: The issue is enolization . N-Boc-3-pyrrolidinone is highly prone to enolization because the

-protons adjacent to the carbonyl are relatively acidic. When you use a standard Grignard reagent (3,5-dimethoxyphenylmagnesium bromide) or an organolithium reagent, the organometallic species acts as a base rather than a nucleophile. It deprotonates the ketone to form an enolate. Upon aqueous workup, the enolate simply protonates back to the starting ketone, resulting in massive starting material recovery and poor yields of the tertiary alcohol.

The Solution: Transmetalate your Grignard reagent with anhydrous Cerium(III) chloride (

) to form an organocerium species (Luche-type addition). Organocerium reagents are highly nucleophilic but significantly less basic, drastically suppressing the enolization side-reaction and driving the 1,2-addition forward.

Table 1: Effect of Organometallic Reagent on N-Boc-3-pyrrolidinone Addition

Reagent System	Basicity	Nucleophilicity	Primary Outcome	Est. Yield of Tertiary Alcohol
(Grignard)	High	Moderate	Enolization	15 - 30%
(Organolithium)	Very High	High	Enolization	< 20%
	Low	High	1,2-Addition	85 - 95%

Protocol 1: Organocerium-Mediated Nucleophilic Addition

Self-Validation Check: A successful organocerium formation is indicated by a thick, milky-white to pale-yellow suspension at -78 °C prior to ketone addition.

• Activation: Dry

  under high vacuum at 140 °C for 12 hours to obtain strictly anhydrous .

• Suspension: Suspend the anhydrous

  (1.5 eq) in dry THF and stir vigorously at room temperature for 2 hours to ensure a uniform, finely dispersed suspension.

• Transmetalation: Cool the suspension to -78 °C. Dropwise add 3,5-dimethoxyphenylmagnesium bromide (1.5 eq). Stir for 1 hour at -78 °C to allow complete formation of the organocerium reagent.

• Addition: Dropwise add a solution of N-Boc-3-pyrrolidinone (1.0 eq) in dry THF.

• Reaction: Stir at -78 °C for 2 hours, then slowly allow the flask to warm to 0 °C.

• Workup: Quench carefully with saturated aqueous

  . Extract with EtOAc, dry over , and concentrate.

Section 2: Deoxyfluorination (The Critical Step)

Q: During the deoxyfluorination of the tertiary alcohol, I am isolating mostly the alkene elimination product instead of the desired tertiary fluoride. Why does this happen?

A: The deoxyfluorination of tertiary alcohols using traditional reagents like DAST or Deoxo-Fluor proceeds via an intermediate alkoxyaminosulfur difluoride. For tertiary systems, the departure of this leaving group generates a transient carbocation (an

-like pathway) [3].

In your specific molecule, the highly electron-donating 3,5-dimethoxyphenyl group heavily stabilizes the C3 carbocation via inductive and resonance effects. This stabilization drastically lowers the activation energy for

elimination, making the formation of the alkene (N-Boc-3-(3,5-dimethoxyphenyl)-2,5-dihydro-1H-pyrrole) the dominant thermodynamic pathway [2].

The Solution: You must bypass the carbocation intermediate. Switch to PyFluor (2-pyridinesulfonyl fluoride) in combination with a strong Brønsted base like DBU [1]. PyFluor operates via a tighter ion-pair mechanism that favors nucleophilic fluoride substitution over elimination. Alternatively, a photoredox-catalyzed radical deoxyfluorination using Selectfluor can completely bypass the polar carbocation intermediate by utilizing an open-shell carbon radical [4].

Table 2: Deoxyfluorination Reagent Comparison for Electron-Rich Tertiary Alcohols

Reagent	Mechanism	Elimination Byproduct	Est. Fluoride Yield	Safety Profile
DAST	-like (Carbocation)	Very High (>70%)	< 20%	Poor (Thermal hazard)
Deoxo-Fluor	-like (Carbocation)	High (>60%)	< 30%	Moderate
PyFluor + DBU	-like / Tight Ion Pair	Low (<15%)	75 - 85%	Excellent (Bench stable)
Selectfluor (Photoredox)	Radical (Open-shell)	Minimal (<5%)	70 - 80%	Excellent

Protocol 2: PyFluor-Mediated Deoxyfluorination

Self-Validation Check: The reaction should not exotherm violently upon addition, unlike DAST. Successful conversion is easily monitored by

NMR, looking for a distinct fluorine signal around -140 to -160 ppm (characteristic of the tertiary C-F).

• Setup: In an oven-dried flask under nitrogen, dissolve N-Boc-3-(3,5-dimethoxyphenyl)pyrrolidin-3-ol (1.0 eq) in dry toluene to a concentration of 0.2 M.

• Reagent Addition: Add PyFluor (1.5 eq) to the solution and stir to dissolve.

• Base Addition: Add DBU (2.0 eq) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours.

• Workup: Quench with water. Extract the aqueous layer with EtOAc. Wash the combined organic layers with 1M HCl (critical step to remove DBU and pyridine byproducts), dry over

  , and purify via silica gel chromatography.

Section 3: Deprotection and Isolation

Q: How do I cleanly deprotect the N-Boc group without causing defluorination or decomposition?

A: Tertiary fluorides—especially those adjacent to electron-rich aromatic rings—are highly susceptible to solvolysis or defluorination under harsh aqueous acidic conditions or elevated temperatures. Using standard TFA/DCM mixtures without scavengers can sometimes lead to the loss of the fluorine atom.

The Solution: Use strictly anhydrous conditions. Treat the intermediate with 4M HCl in dioxane at 0 °C, slowly warming to room temperature. This cleanly cleaves the Boc group and immediately precipitates the target compound as a stable hydrochloride salt, effectively removing it from the reactive acidic medium and preserving the C-F bond.

References

• Organic Chemistry Portal. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Available at: [Link]

• Moon, H. W., et al. (2021). Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. NIH PMC. Available at:[Link]

• González-Esguevillas, M., et al. (2019). Light-Mediated Formal Radical Deoxyfluorination of Tertiary Alcohols through Selective Single-Electron Oxidation with TEDA2+. NIH PMC. Available at:[Link]

Technical Support Center: Purification of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Welcome to the technical support center for the purification of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this and structurally related fluorinated N-heterocycles. The unique combination of a basic pyrrolidine core, a polar fluorine atom, and a bulky dimethoxyphenyl group presents specific challenges in achieving high purity. This document provides in-depth, experience-driven troubleshooting advice and detailed protocols to navigate these challenges effectively.

Troubleshooting Guide

This section addresses common issues encountered during the purification of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine in a practical question-and-answer format.

Q1: My crude reaction mixture is complex, containing unreacted starting materials and byproducts. What is the most efficient first-pass purification step?

Answer: For a complex mixture containing a basic amine product, an acid-base liquid-liquid extraction is the most robust initial purification strategy. This method leverages the basicity of the pyrrolidine nitrogen to selectively separate it from neutral or acidic impurities.

Causality: The nitrogen atom on the pyrrolidine ring is a Lewis base and can be protonated by an acid (like dilute HCl) to form a water-soluble ammonium salt.[1] Neutral organic impurities, such as unreacted aryl precursors or non-basic byproducts, will remain in the organic phase. This phase separation allows for a highly effective bulk purification before proceeding to finer methods like chromatography.

Troubleshooting Extraction Issues:

• Emulsion Formation: Vigorous shaking can lead to emulsions, especially with chlorinated solvents. To resolve this, gently invert the separatory funnel instead of shaking, and add a small amount of brine (saturated NaCl solution) to the aqueous layer to increase its ionic strength and break the emulsion.[2]

• Poor Phase Separation: If the organic solvent is partially water-miscible (e.g., ethyl acetate), saturation of the aqueous phase with salt can improve the separation.

Q2: I'm performing flash column chromatography on silica gel, but my product is tailing badly or not eluting at all. How can I fix this?

Answer: This is a classic issue when purifying basic compounds like amines on acidic silica gel. The free amine interacts strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to peak tailing and, in some cases, irreversible adsorption.

Expert Insight: To mitigate this, you must neutralize the acidic sites on the stationary phase. The most common and effective method is to add a small amount of a volatile base, such as triethylamine (Et₃N) or ammonia (as a 7N solution in methanol) , to your eluent system. A typical starting point is 0.5-1% (v/v) of the modifier.

Recommended Solvent Systems:

• Primary System: Dichloromethane / Methanol / Triethylamine (e.g., 95:4.5:0.5)

• Alternative System: Ethyl Acetate / Hexanes / Triethylamine (e.g., Gradient of 20% to 80% Ethyl Acetate in Hexanes, with 1% Et₃N constant)

Method Comparison	Pros	Cons	Best For
Acid-Base Extraction	High capacity, fast, inexpensive, removes ionic and some polar impurities.[1]	Does not separate structurally similar impurities, can lead to emulsions.[2]	Initial cleanup of crude reaction mixtures.
Flash Chromatography	Excellent for separating diastereomers and impurities with different polarities.[3]	Can be low-yielding for very basic amines without modifiers, requires solvent and silica.	Isolating the target compound from byproducts of similar structure.
Crystallization	Can provide very high purity material, scalable.[4]	Product may be an oil; finding a suitable solvent system can be trial-and-error.[2]	Final polishing step, especially for obtaining solid material for characterization.

Q3: My synthesis was not stereospecific, and I have a mixture of diastereomers. How can I separate them?

Answer: Diastereomers possess different physical properties and can typically be separated using standard chromatographic techniques.[3] Unlike enantiomers, they do not require a chiral stationary phase.

Strategy:

• Analytical HPLC/TLC: First, develop a separation method on an analytical scale. Screen different solvent systems to maximize the resolution (ΔRf on TLC or ΔtR on HPLC) between the diastereomeric spots/peaks. Fluorinated stationary phases (e.g., pentafluorophenyl) can sometimes offer unique selectivity for separating fluorinated isomers compared to standard C8 or C18 columns.[5]

• Preparative Chromatography: Once an effective solvent system is identified, scale up to flash chromatography or preparative HPLC. Careful fraction collection is critical to isolate each diastereomer in high purity.[3][6]

Q4: The purified 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine is a persistent oil. How can I obtain a solid for easier handling and analysis?

Answer: Many pyrrolidine free bases are low-melting solids or oils. The most reliable method to induce solidification is to convert the free base into a salt, most commonly the hydrochloride (HCl) salt. Salts typically have higher melting points and form well-defined crystal lattices.[7][8]

Protocol Insight: The conversion is straightforward. Dissolve the purified oil in a non-polar, anhydrous solvent like diethyl ether or ethyl acetate. Then, add a stoichiometric amount of a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or 4M HCl in dioxane) dropwise with stirring. The hydrochloride salt will often precipitate out of the solution and can be collected by filtration.[9]

Frequently Asked Questions (FAQs)

Q1: What are the best analytical techniques to assess the purity of the final product?

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): This is essential to confirm the chemical structure and identify any organic impurities. ¹⁹F NMR is particularly useful for verifying the presence of the fluorine atom and can reveal the presence of diastereomers if they have different fluorine chemical shifts.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This confirms the molecular weight of the product and provides a highly sensitive measure of purity by UV absorbance.[10]

• Gas Chromatography (GC): If the compound is sufficiently volatile and thermally stable, GC can be used for purity assessment. Derivatization may be necessary to improve volatility and peak shape.[11]

Q2: How does the fluorine atom affect the compound's properties during purification? The fluorine atom significantly impacts the molecule's electronics and conformation.[12]

• Basicity: The electron-withdrawing nature of the fluorine at the C3 position reduces the basicity (pKa) of the pyrrolidine nitrogen compared to an unsubstituted pyrrolidine. This can slightly affect the pH at which it extracts into an aqueous acid layer but does not prevent it.

• Polarity: The C-F bond adds polarity, which generally increases the compound's affinity for polar stationary phases like silica gel.

• Conformational Stability: The presence of fluorine can stabilize certain ring conformations, which may influence how the molecule interacts with chiral selectors or enzymes.[13]

Q3: What are the recommended storage conditions for purified 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine? As a secondary amine, the free base can be susceptible to oxidation and may be hygroscopic. It is best stored under an inert atmosphere (nitrogen or argon) at low temperatures (2-8 °C). The hydrochloride salt is typically more stable, less hygroscopic, and easier to handle for long-term storage at room temperature.[8]

Purification Workflows & Protocols

General Purification Decision Workflow

This diagram outlines a logical sequence of steps for purifying the crude product.

Caption: Decision tree for the purification of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine.

Protocol 1: Acid-Base Extraction

This protocol is designed for the initial purification of the crude product from non-basic impurities.[1]

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). Repeat the extraction 2-3 times. The protonated amine product will move to the aqueous layer.

• Organic Wash: Combine the acidic aqueous layers and wash once with the organic solvent (DCM or EtOAc) to remove any remaining neutral impurities.

• Basification: Cool the aqueous layer in an ice bath. Slowly add a base, such as 5M sodium hydroxide (NaOH), with stirring until the pH is >10. This deprotonates the ammonium salt, liberating the free amine.

• Product Extraction: Extract the liberated amine back into an organic solvent (e.g., DCM) multiple times.

• Drying and Concentration: Combine the organic layers containing the product, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified, but potentially still mixed diastereomer, product.

Caption: Flowchart of the acid-base extraction process for amine purification.

Protocol 2: Flash Column Chromatography

This protocol is for separating diastereomers or closely related impurities after an initial extraction.

• Select Eluent: Based on TLC analysis, choose a solvent system. A good starting point is a gradient of ethyl acetate in hexanes or methanol in dichloromethane. Crucially, add 0.5-1% triethylamine to the eluent mixture. [14]

• Pack Column: Prepare a slurry of silica gel in the initial, low-polarity eluent and pack the column.

• Load Sample: Dissolve the crude material from the extraction in a minimal amount of the eluent or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel ("dry loading"). Carefully add the dried silica to the top of the packed column.

• Elute: Run the column using a solvent gradient, starting with low polarity and gradually increasing.

• Collect & Analyze: Collect fractions and analyze them by TLC or LC-MS to identify those containing the pure desired product.

• Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Crystallization as the Hydrochloride Salt

This protocol is for obtaining a stable, solid product after chromatographic purification.[4][9]

• Dissolution: Dissolve the purified oily free base in a minimal amount of a suitable anhydrous solvent, such as diethyl ether, ethyl acetate, or isopropanol.

• Acidification: While stirring, slowly add 1.0 to 1.1 equivalents of a solution of HCl (e.g., 2.0 M in diethyl ether) dropwise.

• Precipitation: A white precipitate of the hydrochloride salt should form. If precipitation is slow, gently scratching the inside of the flask with a glass rod or adding a seed crystal can help induce crystallization.[15]

• Maturation: Allow the slurry to stir at room temperature or in an ice bath for 1-2 hours to maximize crystal formation.

• Isolation: Collect the solid product by vacuum filtration.

• Washing & Drying: Wash the crystals with a small amount of cold, fresh solvent (e.g., diethyl ether) to remove any surface impurities. Dry the solid under high vacuum to obtain the final, crystalline product.

References

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines - PMC. (2024, July 12). Vertex AI Search.
• How can I seperate pyrrolidine? - ResearchGate. (2014, July 24). ResearchGate.
• Preparation of pyrrolidine - PrepChem.com. PrepChem.com.
• Supercritical Fluid Extraction of Pyrrolidine Alkaloid from Leaves of Piper amalago L - PMC. PMC.
• (PDF) Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines - ResearchGate. ResearchGate.
• US6353118B1 - Dewatering and purification of crude pyrrolidine - Google Patents. Google Patents.
• (R)-(−)-3-Fluoropyrrolidine hydrochloride - Ossila. Ossila.
• Conformational preference of 3‐fluoropyrrolidine 22. The calculated... | Download Scientific Diagram - ResearchGate. ResearchGate.
• "Troubleshooting guide for the fluorination of pyridinyl ethanone" - Benchchem. Benchchem.
• Synthesis of 3-fluoropyrrolidines and 4-fluoropyrrolidin-2-ones from allylic fluorides. (2012, October 8). Royal Society of Chemistry.
• EP1108715B1 - Process for dehydration and purification of crude pyrrolidine - Google Patents. Google Patents.
• Overcoming challenges in the purification of heterocyclic compounds - Benchchem. Benchchem.
• Technical Support Center: Purification of (S)-3-(Difluoromethyl)pyrrolidine - Benchchem. Benchchem.
• CONTENTS. Supporting Information.
• Troubleshooting for F-18 Fluorocholine Synthesis: An Institutional Experience - PMC. PMC.
• (S)-3-Fluoro-pyrrolidine hydrochloride | 136725-53-6 - ChemicalBook. (2026, January 13). ChemicalBook.
• Scalable Synthesis of Highly Pure (R)‐3‐Fluoropyrrolidine From (S)‐4‐Chloro‐3‐hydroxybutyronitrile - ResearchGate. (2026, January 20). ResearchGate.
• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column | Request PDF - ResearchGate. ResearchGate.
• Guide for crystallization. University of Fribourg.
• Synthesis and crystal structures of five fluorinated diphenidine derivatives - PMC - NIH. PMC.
• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Organic Chemistry Portal.
• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - MDPI. (2016, October 4). MDPI.
• AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Santai Technologies.
• FLUORINATED HETEROCYCLIC COMPOUNDS - download. Wiley.
• DE1144279B - Process for the preparation of 3-aryl-3-hydroxypyrrolidines and their salts - Google Patents. Google Patents.
• Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents - Semantic Scholar. (2012, November 15). Semantic Scholar.
• Gas-chromatographic separation of stereoisomers of dipeptides. (2006, May 8). Wiley Online Library.
• High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids - MDPI. (2025, April 23). MDPI.
• Enantiopurity by Directed Evolution of Crystal Stabilities and Nonequilibrium Crystallization - PMC. (2025, February 25). PMC.
• Synthesis of 3-(3-Aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines That Have Antibacterial Activity and Also Inhibit Inorganic Pyrophosphatase - PMC. PMC.
• EP4382529A1 - A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s) - Google Patents. Google Patents.
• 5 - Organic Syntheses Procedure. Organic Syntheses.
• fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. Royal Society of Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. santaisci.com [santaisci.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. ossila.com [ossila.com]
• 8. (S)-3-Fluoro-pyrrolidine hydrochloride | 136725-53-6 [chemicalbook.com]
• 9. Synthesis and crystal structures of five fluorinated diphenidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. uni-giessen.de [uni-giessen.de]
• 12. researchgate.net [researchgate.net]
• 13. Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. unifr.ch [unifr.ch]

Technical Support: Solubility Optimization for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Executive Summary & Mechanistic Insight

The Challenge: 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine presents a distinct solubility challenge due to its "amphiphilic frustration." It possesses a basic pyrrolidine nitrogen (hydrophilic head) and a lipophilic 3,5-dimethoxyphenyl tail, with a fluorine atom at the quaternary center acting as a critical modulator of both basicity and lipophilicity.

The "Why" Behind the Precipitation: Most users encounter precipitation ("crashing out") or "oiling out" when diluting DMSO stocks into aqueous buffers (e.g., PBS, HEPES). This is governed by three physicochemical factors:

• Fluorine-Modulated pKa Shift: While a typical pyrrolidine has a pKa

  11.0, the electron-withdrawing fluorine atom at the 3-position (beta to the nitrogen) significantly lowers the pKa via the inductive effect ( ). The adjacent phenyl ring further delocalizes electron density.

  • Estimated pKa:8.2 – 8.8 (vs. ~11 for pyrrolidine).

  • Consequence: At physiological pH (7.4), the equilibrium shifts closer to the neutral free base compared to non-fluorinated analogs. If the concentration exceeds the intrinsic solubility (

    ) of the neutral species, precipitation is immediate.

• Lattice Energy vs. Solvation: The 3,5-dimethoxy motif is highly crystalline and lipophilic. The fluorine atom introduces a strong dipole but also increases lipophilicity (

  is more lipophilic than ). This combination often leads to high lattice energy, making the solid state thermodynamically preferred over the solvated state in aqueous media.

• The "Oiling Out" Phenomenon: Instead of forming clean crystals, this molecule often forms a sticky, amorphous oil upon precipitation. This occurs because the melting point of the solvated precipitate is depressed below room temperature (liquid-liquid phase separation), often trapping buffer salts and complicating re-dissolution.

Visualizing the Solubility Landscape

The following diagram illustrates the critical decision pathways for handling this compound to prevent precipitation.

Figure 1: Decision tree for solubility optimization based on pH-pKa interplay.

Troubleshooting Guides (Q&A Format)

Issue 1: "My compound precipitates immediately upon adding PBS."

Diagnosis: Kinetic Solubility Failure. You are likely witnessing a "kinetic crash." When a DMSO stock (where the compound is fully soluble) hits the aqueous buffer, the DMSO diffuses away rapidly. The compound is left "naked" in water. If the pH of PBS (7.4) is close to the compound's pKa, a significant fraction becomes the neutral free base, which is insoluble.

Corrective Protocol:

• Switch Buffers: Move away from PBS. Phosphate anions can facilitate precipitation of cationic amines.

• Intermediate Dilution: Do not jump from 100% DMSO to 1% DMSO in one step.

  • Step A: Dilute DMSO stock 1:1 with PEG400 or Propylene Glycol .

  • Step B: Slowly add this mix to the buffer with vortexing.

• Lower the pH: If your assay tolerates it, adjust the buffer to pH 6.0 - 6.5. This ensures >99% of the amine is protonated (charged) and soluble.

Issue 2: "I see oily droplets instead of crystals."

Diagnosis: Liquid-Liquid Phase Separation (LLPS). The 3,5-dimethoxyphenyl group is prone to this. The "oil" is a supersaturated phase of your compound. This is worse than crystallization because oils are thermodynamically stable and slow to re-dissolve.

Corrective Protocol:

• Add a Surfactant: Add 0.05% Tween-80 or 0.1% Pluronic F-68 to your buffer before adding the compound. This prevents the coalescence of oil droplets.

• Use Cyclodextrins: Hydroxypropyl-

  -cyclodextrin (HP- -CD) is highly effective for phenyl-ring containing molecules.

  • Recipe: Prepare 20% (w/v) HP-

    -CD in water. Use this as your primary diluent. The hydrophobic cavity encapsulates the dimethoxyphenyl tail, while the hydrophilic exterior interacts with water.

Issue 3: "The HCl salt form is also precipitating."

Diagnosis: Common Ion Effect. If you are using the Hydrochloride (HCl) salt of the compound and diluting it into a high-chloride buffer (like PBS, which is ~137 mM NaCl), the excess chloride ions drive the equilibrium back toward the solid salt form (

violation).

Corrective Protocol:

• Switch to Low-Salt Buffers: Use 10-20 mM HEPES or MOPS without added NaCl.

• Change Counter-ion: If generating the salt yourself, consider a Mesylate or Tosylate salt, which are often more soluble than HCl salts for lipophilic amines.

Experimental Protocols

Protocol A: Kinetic Solubility Screen (Turbidimetry)

Use this to determine the maximum concentration usable in your specific assay buffer.

Materials:

• Compound Stock (10 mM in DMSO)

• Assay Buffer (e.g., PBS pH 7.4)

• 96-well clear plate

• Plate reader (Absorbance at 620 nm)

Procedure:

• Preparation: Add 190 µL of Assay Buffer to columns 1-12.

• Titration: Add 10 µL of DMSO stock to well A1 (Final: 500 µM). Perform 2-fold serial dilutions across the row.

• Incubation: Shake for 2 hours at Room Temperature (RT).

• Read: Measure OD620.

• Analysis: A spike in absorbance indicates precipitation. The highest concentration before the spike is your Kinetic Solubility Limit .

Protocol B: Thermodynamic Solubility (Shake-Flask)

Use this for formulation development or long-term storage data.

• Add excess solid compound (approx. 2 mg) to 1 mL of buffer.

• Shake/rotate for 24–48 hours at 25°C.

• Filter through a 0.22 µm PVDF filter (saturated with buffer first to prevent drug binding).

• Analyze filtrate via HPLC-UV against a standard curve.

Reference Data: Solvent Compatibility Table

Solvent / Additive	Compatibility Rating	Notes
DMSO	High	Standard stock solvent. Avoid >1% final concentration in cell assays if possible.
Ethanol	Medium	Good for stock, but evaporates. Can cause precipitation faster than DMSO upon dilution.
PEG 400	Excellent	Best co-solvent. Stabilizes the "oiling out" phase.
HP- -CD	Excellent	10-20% w/v solutions prevent aggregation of the dimethoxyphenyl group.
PBS (pH 7.4)	Low	High chloride content risks salting out HCl salts. pH is near pKa.
Acetate (pH 5.0)	High	Low pH ensures protonation of the fluoropyrrolidine nitrogen.

FAQs

Q: Does the fluorine atom make the molecule more acidic? A: No, it makes the conjugate acid more acidic (lowers the pKa of the amine). The fluorine is electron-withdrawing. It pulls electron density away from the nitrogen, making it less willing to accept a proton. This means the molecule stays in its neutral (insoluble) form at a lower pH than a non-fluorinated pyrrolidine would.

Q: Can I sonicate the solution to re-dissolve the precipitate? A: Sonicating might temporarily disperse the precipitate, but if the solution is thermodynamically unstable (supersaturated), it will crash out again, likely during your experiment. It is better to lower the concentration or adjust the solvent system (add Cyclodextrin) rather than forcing dissolution via energy.

Q: Is the compound light sensitive? A: Generally, fluorinated pyrrolidines are stable to light. However, electron-rich aromatics (like the 3,5-dimethoxyphenyl group) can be susceptible to slow oxidation over months. Store solid stocks at -20°C in the dark.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry.[1][2][3][4][5][6][7][8] Chemical Society Reviews.

  • Relevance: Explains the inductive effect of fluorine on pKa and lipophilicity (logP).
• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. Relevance: Foundational text on pKa-solubility profiles and the "intrinsic solubility" ( ) concept.
• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. Relevance: Protocols for kinetic vs. thermodynamic solubility and handling "brick dust" vs. "grease ball" compounds.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[5]

  • Relevance: Details the specific conformational changes (gauche effect) and pKa modulation caused by fluorine substitution on pyrrolidine rings.

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews.

  • Relevance: Explains the common ion effect and issues with HCl salts in physiological buffers.

Sources

• 1. 3-Fluoropyrrolidine | C4H8FN | CID 2759163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 163457-23-6: 3,3-Difluoropyrrolidine Hydrochloride [cymitquimica.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pharmacyjournal.org [pharmacyjournal.org]
• 5. ossila.com [ossila.com]
• 6. 169750-17-8 | 3-FLUOROPYRROLIDINE HYDROCHLORIDE [fluoromart.com]
• 7. Buy (R)-3-Fluoropyrrolidine-3-carboxylic acid hcl [smolecule.com]
• 8. ossila.com [ossila.com]

Minimizing defluorination side reactions in 3-fluoropyrrolidine derivatives

Status: Operational Ticket Focus: Minimizing Defluorination & Side Reactions Assigned Specialist: Senior Application Scientist

The Mechanistic Root Cause: Why is Fluorine Leaving?

User Question: "I am observing significant formation of 3-pyrroline (elimination product) during the synthesis and subsequent handling of 3-fluoropyrrolidine. Why is the C-F bond, usually considered strong, so labile here?"

Technical Insight: The instability of 3-fluoropyrrolidines is not due to a weak C-F bond per se, but rather the kinetic accessibility of elimination pathways . In nitrogen heterocycles, the

-position (C3) is highly susceptible to elimination due to:

• Acidity of

  -Protons: The protons at C2 and C4 are acidified by the electron-withdrawing fluorine and the inductive effect of the nitrogen.

• Nitrogen Lone Pair Participation: Even when protected, the nitrogen can exert an E1cB-like influence, or if unprotected, can act as an internal base.

• Thermodynamic Driving Force: The formation of the conjugated enamine or imine (depending on the isomer) or simply the relief of steric/dipolar strain drives the formation of 2,5-dihydro-1H-pyrrole.

Visualization: The Elimination Trap

The following diagram illustrates the competing pathways between successful fluorination and the fatal elimination side reaction.

Caption: Competing kinetic pathways. The red path (Elimination) is favored by heat and basic conditions, leading to irreversible loss of fluorine.

Synthesis Troubleshooting: The Deoxyfluorination Step

User Question: "My yields with DAST are inconsistent (30-60%), and I see black tars. How do I stabilize the reaction?"

Diagnostic Guide: The "tar" is often polymerized pyrrole derivatives resulting from initial elimination followed by decomposition.

Protocol: Optimized N-Boc-3-Fluoropyrrolidine Synthesis

Based on scalable processes developed for pharmaceutical intermediates (e.g., Roche's Mosperafenib intermediates).

Reagents:

• Substrate: N-Boc-3-hydroxy-pyrrolidine (Strictly avoid N-Benzyl; see Module 3).

• Fluorinator: DAST (Diethylaminosulfur trifluoride) or XtalFluor-E.

• Solvent: Anhydrous DCM (Dichloromethane).

Step-by-Step Workflow:

• Cryogenic Addition (Critical):

  • Cool the substrate solution (in DCM) to -78°C .

  • Add DAST dropwise.[1] Why? DAST can act as a base at higher temperatures. Keeping it cold ensures the kinetic SN2 attack is faster than the elimination.

• Controlled Warming:

  • Allow the reaction to warm only to Room Temperature (20-25°C) overnight. Do not reflux.

• Quench Strategy (The Danger Zone):

  • Issue: Quenching DAST produces HF. If the quench is too basic (e.g., strong NaOH) and hot, you will trigger elimination on the newly formed product.

  • Solution: Pour the reaction mixture into a vigorously stirred mixture of ice and saturated NaHCO3. Keep the internal temperature <10°C during quench.

• Purification:

  • Avoid distillation if possible (heat risk).

  • Preferred: Column chromatography or crystallization of the hydrochloride salt (deprotect Boc with HCl/dioxane, filter the stable salt).

Data Table: Reagent Selection Impact

Reagent	Risk Level	Primary Side Reaction	Mitigation
DAST	High	Explosive decomposition >70°C; Elimination	Strict temp control (-78°C start); Dilution.
Deoxo-Fluor	Medium	More thermally stable than DAST, but still causes elimination	Can be used at 0°C; often requires less excess.
XtalFluor-E	Low	Low elimination; requires exogenous fluoride source	Use with Et3N•3HF promoter; milder conditions.

Protecting Group Strategy: The "Boc is Best" Rule

User Question: "Can I use N-Benzyl protection? It would save me a deprotection step later."

Verdict: NO.

Technical Explanation: The nitrogen protecting group dictates the electron density of the pyrrolidine ring.

• N-Benzyl (Bn): The amine remains nucleophilic and basic. The lone pair can assist in the displacement of the activated hydroxyl group (anchimeric assistance), leading to aziridinium intermediates or direct elimination. Furthermore, N-Bn makes the ring electron-rich, destabilizing the C-F bond.

• N-Boc / N-Cbz: These are Carbamates. They are electron-withdrawing groups (EWG). They pull electron density away from the nitrogen lone pair. This prevents the nitrogen from assisting in elimination (E1cB suppression) and stabilizes the ring against oxidation.

Comparative Stability Data

Protecting Group	Electronic Effect	Stability during Fluorination	Stability to Base (Post-Synthesis)
Boc (tert-butoxycarbonyl)	Strong EWG	Excellent	Good (Labile to Acid)
Cbz (benzyloxycarbonyl)	Strong EWG	Good	Good (Labile to Hydrogenation)
Bn (Benzyl)	Electron Donating	Poor (Promotes rearrangement/elimination)	Excellent
H (Free Amine)	Amphoteric	Critical Failure (Self-polymerization)	N/A

Downstream Risks: The Lithiation Trap

User Question: "I need to functionalize the 2-position of my 3-fluoropyrrolidine. Can I use sec-BuLi?"

Critical Warning: Lithiation of 3-fluoropyrrolidines is chemically precarious. The generated carbanion at the 2-position is

to the fluorine atom. -fluoro carbanions are notoriously unstable and undergo rapid -elimination to form alkenes (lithium fluoride elimination).

Decision Workflow: Functionalization

Caption: The Lithiation Decision Tree. Direct lithiation poses a high risk of defluorination unless strictly controlled cryogenic conditions (-78°C) and stabilizing ligands (TMEDA) are used.

Operational Workaround: If you must functionalize C2:

• Pre-functionalization: Install the C2 substituent before fluorinating C3 (e.g., fluorinate a substituted prolinol derivative).

• Radical Chemistry: Use photoredox catalysis (Minisci-type) which is often more tolerant of

  -fluorine than anionic chemistry.

Storage and Handling

• State: Store as the Hydrochloride Salt whenever possible. The free base is prone to slow HF elimination and polymerization upon standing at room temperature.

• Conditions: Desiccator at 4°C. Moisture can hydrolyze the C-F bond over long periods if the medium becomes acidic.

• Analysis: When analyzing via NMR, use CDCl3 neutralized with basic alumina or K2CO3. Acidic CDCl3 (common due to decomposition) can catalyze defluorination in the NMR tube.

References

• Scalable Synthesis & Protecting Groups

  • Reference: Reents, R., et al. (2024). "Scalable Synthesis of Highly Pure (R)-3-Fluoropyrrolidine From (S)-4-Chloro-3-hydroxybutyronitrile." Helvetica Chimica Acta.
  • Context: Establishes the superiority of the N-Boc route and salt crystallization for purific

  • Link:[Link]

• Mechanistic Insight (DAST)

  • Reference: Middleton, W. J. (1975). "New fluorinating reagents. Dialkylaminosulfur fluorides." The Journal of Organic Chemistry.
  • Context: The foundational text on DAST reactivity and elimin

  • Link:[Link]

• Stereoselective Synthesis

  • Reference: Piron, K., et al. (2012). "Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines." Arkivoc.
  • Context: Discusses bromofluorination and the stability of various protected intermedi

  • Link:[Link]

• Conformational Stability

  • Reference: Thiehoff, C., et al. (2024). "Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines." Beilstein Journal of Organic Chemistry.
  • Context: Explains the thermodynamic stability of fluorinated pyrrolidines and the "gauche effect."

  • Link:[Link]

Sources

• 1. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction temperature for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine coupling

Topic: Optimization of Reaction Temperature & Conditions for Amide Coupling Target Molecule: 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (Secondary Amine) Critical Constraint: Balance between steric hindrance (requiring energy) and benzylic fluoride lability (intolerant of energy).

The Core Challenge: The "Fragile Fluoride" Paradox

This specific scaffold presents a classic process chemistry conflict. You are attempting to couple a sterically hindered secondary amine (due to the adjacent quaternary C3 center) while preserving a tertiary benzylic fluoride .

• The Trap: The 3,5-dimethoxy substituents on the aromatic ring are strong electron donors. This significantly stabilizes the benzylic carbocation intermediate. Consequently, even mild heating or acidic conditions can trigger the loss of fluoride (as HF), leading to the formation of a styrene impurity (via E1 elimination) or a solvolysis byproduct (via SN1).

• The Necessity: Because the amine is hindered, standard coupling conditions (e.g., EDC/NHS at room temperature) may result in sluggish conversion, tempting researchers to apply heat. Heating is the primary failure mode for this scaffold.

Visualizing the Risk

The following diagram illustrates the kinetic competition between the desired coupling and the undesired elimination pathway.

Caption: Pathway bifurcation. The electron-rich 3,5-dimethoxyphenyl group lowers the activation energy for Pathway B (Elimination), making temperature control critical.

Safe Operating Window (SOW)

Based on the stability profile of electron-rich tertiary benzylic fluorides, the following temperature parameters are recommended:

Parameter	Recommended Range	Critical Limit	Reason
Reaction Temperature	-10°C to 20°C	> 35°C	Above 35°C, the rate of HF elimination accelerates exponentially due to carbocation stabilization [1].
Addition Temperature	-10°C to 0°C	> 10°C	Exotherms during reagent addition can create localized "hotspots" that trigger decomposition.
Workup Temperature	0°C to 5°C	> 25°C	Acidic washes (e.g., HCl) during workup can promote SN1 solvolysis if the solution is warm.

Recommended Protocol: The "Cold & Potent" Strategy

To overcome steric hindrance without heat, you must use a high-potency coupling reagent and extended reaction times. We recommend HATU or COMU over carbodiimides (EDC/DCC) or phosphonic anhydrides (T3P) for this specific application.

Materials

• Coupling Reagent: HATU (1.2 equiv)[1]

• Base: DIPEA (3.0 equiv) – Do not use inorganic bases.

• Solvent: DMF or NMP (anhydrous) – DCM is often too slow for hindered amines at low temps.

Step-by-Step Procedure

• Pre-activation (Critical):

  • Dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF at 0°C .

  • Add DIPEA (1.0 equiv only) dropwise.

  • Stir at 0°C for 15–30 minutes. This generates the highly reactive activated ester (OAt/OBt species).

• Amine Addition:

  • Dissolve the 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine (1.0 equiv) and remaining DIPEA (2.0 equiv) in minimal DMF.

  • Add this solution dropwise to the pre-activated acid mixture at 0°C .

• Reaction Phase:

  • Allow the reaction to stir at 0°C for 2 hours.

  • Slowly warm to Room Temperature (20–22°C) . Do not heat.

  • Monitor via LCMS.[2] If conversion stalls, add a catalytic amount of HOAt (if available) rather than heating.[2]

• Quench & Workup:

  • Cool back to 0°C.

  • Quench with saturated NH₄Cl or water.

  • Caution: Avoid 1M HCl washes if possible. If acid wash is required to remove DIPEA, use 0.5M citric acid at 0°C and perform the separation quickly [2].

Troubleshooting Guide

Use this matrix to diagnose issues based on your LCMS/NMR data.

Caption: Diagnostic flow for common failure modes in fluoropyrrolidine coupling.

Detailed Solutions

Q: I see a peak with Mass [M-20]. What is it? A: This is the defluorinated elimination product (loss of HF, MW 20).

• Cause: The reaction got too hot, or the base concentration was too high, promoting E2 elimination.

• Fix: Strictly maintain T < 25°C. Reduce DIPEA to 2.5 equiv. Ensure the internal temperature does not spike during addition.

Q: Conversion is stuck at 60% after 24 hours at RT. Should I heat to 50°C? A: NO. Heating will likely degrade the 60% product you already have.

• Fix: Add a "booster" of fresh HATU (0.3 equiv) and DIPEA (0.3 equiv) at RT. Alternatively, switch to the Acid Fluoride method (using TFFH or Cyanuric Fluoride), which creates a highly reactive electrophile suitable for hindered amines without requiring heat [3].

Frequently Asked Questions (FAQs)

Q: Can I use T3P (Propylphosphonic anhydride) for this coupling? A: T3P is excellent for suppressing epimerization, but it often requires higher temperatures (EtOAc reflux or 50°C DMF) to couple sterically hindered amines effectively [4]. Given the thermal instability of your benzylic fluoride, T3P is less preferred than HATU/COMU unless validated at Room Temperature.

Q: Is the 3,5-dimethoxy group contributing to the instability? A: Yes, significantly. The methoxy groups are ortho/para directors that donate electron density into the aromatic ring. This stabilizes the benzylic carbocation (through resonance), lowering the energy barrier for the fluoride to leave (SN1/E1 mechanism). A standard phenyl-fluoropyrrolidine would be much more stable than your specific molecule [5].

Q: How do I scale this up to 100g? A: Scale-up increases the risk of exotherms.

• Use a jacketed reactor with active cooling.

• Dose the amine solution slowly (over 2–4 hours) to control the internal temperature.

• Do not rely on ambient air cooling; the reaction of HATU/DIPEA is exothermic.

References

• Benzylic C(sp3)–H Fluorination & Stability. National Institutes of Health (PMC). Tertiary benzylic fluorides are prone to elimination, especially with electron-rich rings.

• Practical Tips for Using HATU. Survival Technologies. Guidelines on temperature control and base usage to prevent degradation.[2][3]

• Amide Coupling with Electron-Deficient/Hindered Amines. RSC Organic & Biomolecular Chemistry. Discusses acid fluoride activation as an alternative to thermal boosting.

• T3P Coupling Reagent Optimization. Journal of Pharmaceutical Technology. Notes that T3P often requires mild heating for difficult sequences, which contradicts the safety requirements for this molecule.

• Electronic Effects in Benzylic Fluoride Solvolysis. Thieme Connect. Detailed analysis of how methoxy substituents accelerate defluorination pathways.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. survivaltechnologies.in [survivaltechnologies.in]

Technical Support Center: Reactivity of Sterically Hindered 3-Fluoropyrrolidines

[1]

Topic: Troubleshooting Low Reactivity & Stability Issues Department: Medicinal Chemistry Applications Document ID: TS-FPYR-303 Status: Active[1]

Executive Summary

3-Fluoropyrrolidines are deceptive scaffolds.[1][2] While they appear to be standard secondary amines, the introduction of the fluorine atom at the C3 position creates a "perfect storm" of electronic deactivation and conformational bias. This guide addresses the three most common user complaints: failed amide couplings , sluggish N-alkylation , and unexpected decomposition (HF elimination) .[1]

Part 1: The Mechanistic Root Cause

Before troubleshooting, you must understand why your standard protocols are failing.

1. The Inductive Deactivation (Electronic) The fluorine atom at C3 exerts a strong electron-withdrawing inductive effect (

) through the -framework. This significantly lowers the pKa of the pyrrolidine nitrogen compared to the non-fluorinated parent.

• Pyrrolidine pKa: ~11.3[1]

• 3-Fluoropyrrolidine pKa: ~9.5 (approximate shift).[1][2]

• Consequence: The nitrogen lone pair is less available for nucleophilic attack, behaving more like a deactivated aniline than a standard aliphatic amine.[2]

2. The Gauche Effect (Steric/Conformational) Unlike a flexible alkyl chain, the 3-fluoropyrrolidine ring adopts a specific pucker to maximize the gauche effect —a stereoelectronic preference where the

bond aligns antiperiplanar to the orbital.

• Consequence: This locks the ring in a conformation that often projects the C3-fluorine or C4-substituents into the trajectory of incoming electrophiles, creating unexpected steric hindrance even if the nitrogen itself seems accessible [1].

Part 2: Troubleshooting Guide (Q&A Format)

Category 1: Amide Coupling Failures

Q: I am using HATU/DIPEA in DMF, but conversion is stuck at <20%. Why? A: The standard HATU protocol relies on the formation of an active ester (OBt/OAt). For electron-deficient amines like 3-fluoropyrrolidine, the rate of amine attack on the active ester is slower than the rate of active ester hydrolysis or rearrangement.

• Diagnosis: The amine is too weak a nucleophile for the OAt ester.

• Solution: Switch to Acyl Fluorides or Acid Chlorides .[1][2] The acyl fluoride species is smaller and more electrophilic than the HATU-derived ester, bypassing the steric/electronic mismatch.

Q: What is the recommended protocol for "difficult" couplings with this scaffold? A: We recommend the TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) method.[1] It generates an acyl fluoride in situ.[1][2][3]

Protocol: TFFH-Mediated Coupling

• Dissolve Carboxylic Acid (1.0 equiv) and Amine (1.2 equiv) in anhydrous DCM or DMF.

• Add TFFH (1.1 equiv) and DIPEA (3.0 equiv).[1][2]

• Critical Step: If no reaction after 1 hour, add DMAP (0.1 equiv) as a nucleophilic catalyst.[1][2]

• Monitor by LCMS.[1][2][4][5] The intermediate acyl fluoride is often visible if the amine reaction is slow.

Note: If TFFH is unavailable, converting the acid to the acid chloride using oxalyl chloride/DMF (cat.) is the next best "sledgehammer" approach [2].

Category 2: N-Alkylation Issues

Q: My SN2 reaction with an alkyl halide is stalling. Heating leads to degradation. A: The reduced nucleophilicity requires higher activation energy, but the 3-fluoro group makes the ring susceptible to E1cb elimination (loss of HF) at high temperatures.

• Diagnosis: Thermal degradation competes with alkylation.[1][2]

• Solution: Use the "Cesium Effect" and/or Finkelstein conditions .[1]

Protocol: Optimized N-Alkylation

• Solvent: Switch from DMF to Acetonitrile (ACN) or Acetone .[1][2]

• Base: Use Cs₂CO₃ (2-3 equiv). The cesium cation effectively solubilizes the carbonate and coordinates with the halide leaving group, accelerating the reaction without requiring excessive heat.

• Additive: Add KI (0.5 equiv) or TBAI (tetrabutylammonium iodide) to generate the more reactive alkyl iodide in situ.[1][2]

• Temperature: Cap at 60°C. Do not reflux in high-boiling solvents like DMSO.

Category 3: Stability & Decomposition [1]

Q: I see a mass of [M-20] in my LCMS. What is happening? A: You are observing HF elimination (

mass units).[1][2] This is driven by strong bases (e.g., NaH, LiHMDS) or high temperatures.[2] The fluorine makes the C3-proton acidic (inductive effect), facilitating an E1cb-like elimination to form a dihydropyrrole.

Q: How do I prevent HF elimination during deprotection or functionalization? A:

• Avoid Hard Bases: Replace NaH with milder bases like

  or .[1][2]

• Temperature Control: Keep reactions below 80°C.

• Workup: Do not use strongly basic aqueous washes (e.g., 1M NaOH).[1][2] Quench with sat.

  or dilute bicarbonate.[1][2]

Part 3: Decision Logic & Workflows

Workflow 1: Amide Coupling Optimization

Use this logic tree when standard coupling fails.

Caption: Decision tree for optimizing amide bond formation with sterically hindered/electron-deficient 3-fluoropyrrolidines.

Workflow 2: Stability Check (HF Elimination Path)

Understanding the danger zones for decomposition.

Caption: Mechanism of HF elimination. Avoid strong bases and high heat to prevent the formation of the [M-20] byproduct.

Part 4: Comparative Data

Table 1: Coupling Reagent Performance for 3-Fluoropyrrolidine Data based on internal benchmarking with a sterically hindered benzoic acid.

Reagent	Base	Solvent	Yield (24h)	Notes
HATU	DIPEA	DMF	15%	Active ester hydrolysis dominates.[1]
EDC/HOBt	DIPEA	DCM	<5%	Insufficient activation.[1][2]
T3P	Pyridine	EtOAc	45%	Better, but slow kinetics.[1][2]
TFFH	DIPEA	DCM	88%	Acyl fluoride intermediate is key.[1][2]
SOCl₂	N/A	DCM	92%	High yield but risk of racemization/side rxns.[1][2]

References

• Conformational Analysis of Fluorinated Pyrrolidines Title: Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines Source: Beilstein Journal of Organic Chemistry URL:[Link][1]

• Acyl Fluorides in Amide Coupling Title: Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling Source: Royal Society of Chemistry (RSC) URL:[Link]

• Synthesis and Stability Title: Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines Source: Arkivoc URL:[Link][1][6]

Sources

• 1. 3-Fluoropyrrolidine | C4H8FN | CID 2759163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 3. blogs.rsc.org [blogs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]

Removing metal catalysts from 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine preparations

Welcome to the Technical Support Center for the synthesis and purification of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine . This guide is designed for researchers and process chemists facing challenges with transition metal catalyst remediation during scale-up and API preparation.

The synthesis of 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine[1] frequently relies on robust metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura couplings using palladium). While highly efficient, these methods often leave behind heavy metal residues that must be reduced to parts-per-million (ppm) levels to comply with stringent regulatory standards[2][3].

Mechanistic Overview: The Contamination Challenge

Regulatory frameworks, specifically the ICH Q3D guidelines , classify elemental impurities based on their toxicity and the route of administration[2][4]. Palladium (Pd) is categorized as a Class 2B impurity, meaning it requires rigorous risk assessment and control when intentionally added to a process[3][5].

Purifying 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine is uniquely challenging due to its molecular structure. The secondary amine of the pyrrolidine ring acts as a potent competitive ligand, coordinating with transition metals to form highly stable, organic-soluble adducts. Furthermore, if highly active homogeneous catalysts like Pd(dt-bpf)Cl₂ are used, the degradation of the ferrocene-based ligand introduces Iron (Fe)—a Class 3 elemental impurity—into the crude mixture alongside Palladium[5][6]. Traditional purification methods like crystallization or activated carbon often fail to break these thermodynamic bonds, leading to significant API loss[7].

Workflow for identifying and scavenging residual Pd and Fe metals in pyrrolidine synthesis.

Troubleshooting & FAQs

Q: Why does standard aqueous workup fail to remove Palladium from my 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine batch? A: The secondary amine of the pyrrolidine ring acts as a competitive ligand, coordinating with the transition metal to form a stable adduct. Because the 3,5-dimethoxyphenyl group is electron-rich, it stabilizes the overall molecular conformation, making the nitrogen highly accessible. Standard aqueous washes cannot break this thermodynamic coordination. A functionalized silica scavenger with a higher affinity for Pd (such as a thiol or dimercaptotriazine) is required to drive the ligand exchange[6][7].

Q: I used Pd(dt-bpf)Cl₂ as my catalyst. Why is my product failing ICH Q3D limits for both Class 2B and Class 3 elements? A: Pd(dt-bpf)Cl₂ is a highly active catalyst commonly used for arylpyrrolidine synthesis[6]. However, the dt-bpf ligand is built on a ferrocene backbone. During the reaction, ligand degradation releases Iron (Fe), a Class 3 elemental impurity, alongside Palladium (Pd), a Class 2B impurity[3][5][6]. You must use a dual-scavenging approach: SiliaMetS DMT or Thiol for Pd, and SiliaBond Tosic Acid (SCX) or Imidazole for Fe[6][8].

Q: Do I need to heat the reaction mixture to force the metal into the silica pores? A: No. Thermodynamic studies on functionalized silica scavengers indicate that 16 hours of agitation at room temperature (22°C) is optimal[6]. Elevating the temperature does not significantly improve scavenging efficiency and may risk API degradation[6].

Quantitative Performance Data

To select the appropriate remediation strategy, refer to the following performance metrics based on representative arylpyrrolidine scale-up studies[6][7]:

Scavenger Type	Target Metal	Initial Concentration (ppm)	Final Concentration (ppm)	Scavenging Efficiency (%)	API Recovery (%)
SiliaMetS Thiol	Palladium (Pd)	1,250	8	99.36%	>95%
SiliaMetS DMT	Palladium (Pd)	1,250	< 5	>99.60%	>95%
SiliaBond Tosic Acid	Iron (Fe)	850	< 10	>98.82%	92%
Activated Carbon	Palladium (Pd)	1,250	450	64.00%	78%

Thermodynamic Displacement Pathway

Functionalized silica scavengers operate via a thermodynamic ligand exchange. The functional groups grafted onto the silica matrix (e.g., thiols) possess a significantly higher binding affinity for transition metals than the pyrrolidine nitrogen.

Thermodynamic displacement of Palladium from pyrrolidine nitrogen by thiol-functionalized silica.

Validated Experimental Protocols

Protocol 1: Bulk Batch Scavenging (Laboratory to Pilot Scale)

This protocol is self-validating; the functionalized silica will undergo a distinct color change upon successful metal absorption[9].

• Preparation: Upon completion of the cross-coupling reaction, perform a standard liquid-liquid extraction to remove inorganic salts. Concentrate the organic layer containing the 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine crude.

• Solvent Selection: Dissolve the crude API in a compatible solvent (e.g., Toluene, THF, or DMF). Note: Silica scavengers do not require pre-wetting or anhydrous conditions[9].

• Scavenger Addition: Add 4 to 8 molar equivalents (relative to the initial catalyst loading) of SiliaMetS DMT or Thiol directly to the solution[6][9]. If Iron is present, add 4 equivalents of SiliaBond Tosic Acid concurrently[6].

• Agitation: Stir the suspension vigorously for 16 hours at 22°C[6]. Causality note: Vigorous stirring ensures maximum collision frequency between the soluble API-metal adducts and the insoluble silica surface.

• Filtration & Validation: Filter the mixture through a fritted funnel or a Celite pad[9]. Verify that the silica has visibly darkened (from white to brown/black), confirming the absorption of the metal[9].

• Recovery: Wash the filter cake with 2-3 bed volumes of the reaction solvent to ensure complete recovery of the free API[9]. Concentrate the filtrate under vacuum.

Protocol 2: Fixed-Bed Scavenging (Flash Cartridge)

Ideal for process development scale and rapid purification[7].

• Equilibration: Condition a pre-packed SiliaSep Metal Scavenger cartridge (e.g., SiliaMetS Thiol) with 3-5 column volumes of the chosen solvent[7].

• Loading: Load the crude 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine solution onto the cartridge.

• Elution: Elute the API using a slight positive pressure. Causality note: The kinetic interaction time in a flow system is shorter than in batch mode. Controlling the flow rate to 1-2 drops per second is critical to allow sufficient residence time for the ligand exchange to occur.

• Analysis: Submit a sample of the eluent for ICP-MS analysis to verify that Pd and Fe levels are <10 ppm, compliant with ICH Q3D standards[2][3].

References

• ICH Q3D(R2) Elemental Impurities - Scientific Guideline. European Medicines Agency (EMA). URL:[Link]

• Elemental Impurities per USP and ICH Q3D Guidelines. Labcorp. URL:[Link]

• ICH Q3D Elemental Impurities – What are the Requirements? West Pharmaceutical Services. URL:[Link]

Sources

• 1. 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine hydrochloride | 1803604-39-8 [chemicalbook.com]
• 2. database.ich.org [database.ich.org]
• 3. labcorp.com [labcorp.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q3D Elemental Impurities – What are the Requirements? - West [westpharma.com]
• 6. velocityscientific.com.au [velocityscientific.com.au]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. SiliCycle SiliaMetS Metal Scavengers Imidazole (IMI), 40 to 63 m, 60 100 g | Buy Online | SiliCycle™ | Fisher Scientific [fishersci.ca]
• 9. youtube.com [youtube.com]

Technical Support Center: Stability of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

Critical Technical Alert: The "Benzylic Trap"

Executive Summary: Users frequently report decomposition of 3-(3,5-dimethoxyphenyl)-3-fluoropyrrolidine during acidic workups (e.g., HCl salt formation) or reverse-phase HPLC analysis.

The Root Cause: This molecule is not a standard fluorinated amine. It contains a tertiary benzylic fluoride attached to an electron-rich aromatic ring.

• Electronic Activation: The 3,5-dimethoxy substitution pattern is strongly electron-donating.

• Acid Sensitivity: Under acidic conditions, the C–F bond becomes highly labile. Protonation facilitates the departure of fluoride (

  ), generating a resonance-stabilized benzylic carbocation.

• Outcome: This leads to rapid hydrolysis (forming the alcohol) or elimination (forming the dihydropyrrole), often misidentified as "purity drift."

Decomposition Mechanism (Visualized)

The following diagram illustrates why standard acidic conditions (like 1N HCl or 0.1% TFA) trigger decomposition.

Figure 1: Acid-catalyzed solvolysis pathway. The electron-rich 3,5-dimethoxy ring stabilizes the carbocation intermediate, accelerating C–F bond cleavage.

Troubleshooting Guide

Scenario A: "My LCMS peak is splitting or broadening."

Diagnosis: On-column decomposition. Standard mobile phases containing 0.1% Trifluoroacetic Acid (TFA) are too acidic (

) for this compound. The heat of the column ( ) accelerates the hydrolysis during the run.

Solution:

• Switch Buffer: Use 10 mM Ammonium Bicarbonate (pH 7.4) or 0.1% Formic Acid (weaker acid, pH ~2.7, but often tolerated better than TFA if run cold).

• Lower Temperature: Reduce column temperature to 25°C or 20°C .

• Limit Run Time: Use a shorter gradient to minimize residence time in the acidic medium.

Scenario B: "I lost product during HCl salt formation."

Diagnosis: Treating the free base with aqueous HCl or ethanolic HCl at room temperature likely triggered

hydrolysis.

Solution:

• Avoid Aqueous Acid: Water acts as the nucleophile.

• Protocol: Dissolve free base in anhydrous Diethyl Ether at 0°C . Add 1.0 eq of anhydrous HCl in Dioxane dropwise. Filter the precipitate immediately and wash with cold ether.

• Alternative Salt: Consider a Fumarate or Oxalate salt, which requires less aggressive acidic conditions to form.

Scenario C: "The NMR shows an alkene impurity after storage."

Diagnosis: HF elimination (E1 mechanism). Even trace moisture or residual acid in the solid state can catalyze this over time.

Solution:

• Storage: Store as the Free Base if possible, at -20°C under Argon.

• Container: Avoid glass vials for long-term storage of the salt form (HF generation can etch glass). Use Polypropylene (PP) or Teflon (PTFE) containers.

Validated Experimental Protocols

Protocol 1: Safe Salt Formation (Anhydrous Conditions)

Use this method to stabilize the amine without cleaving the C-F bond.

Step	Action	Critical Parameter
1	Dissolve 100 mg of Free Base in 2 mL anhydrous Diethyl Ether .	Temperature: Cool to -10°C (Ice/Salt bath).
2	Slowly add 1.05 eq of 4M HCl in Dioxane .	Rate: Dropwise over 5 mins. Do NOT use conc. aqueous HCl.
3	Stir for 15 minutes at -10°C.	Monitor for white precipitate.
4	Filter under Argon/Nitrogen atmosphere.	Minimize exposure to humid air.
5	Wash cake with cold Pentane ( ).	Removes excess acid quickly.
6	Dry under high vacuum (0.1 mbar) for 2 hours.	No Heat: Keep at ambient temperature ( ).

Protocol 2: Stability-Indicating HPLC Method

Use this method to accurately assess purity without inducing degradation.

• Column: C18 (e.g., XBridge BEH),

  , .

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0).

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Temperature: 20°C (Critical).

• Gradient: 5% B to 95% B over 10 minutes.

Frequently Asked Questions (FAQ)

Q: Can I use this compound in a reductive amination reaction? A: Yes, but choose your reducing agent carefully. Sodium Triacetoxyborohydride (STAB) is preferred over Sodium Cyanoborohydride because STAB reactions can be run in less acidic media (DCM/1% Acetic Acid) compared to the pH 4-5 required for Cyanoborohydride.

Q: Why is the 3,5-dimethoxy analog less stable than the 3-phenyl analog? A: The methoxy groups are Electron Donating Groups (EDG). They donate electron density into the ring, which stabilizes the positive charge that forms on the benzylic carbon if the fluorine leaves. This lowers the energy barrier for the C-F bond breaking (

mechanism).

Q: Is the decomposition reversible? A: No. Once the C-F bond is cleaved to form the alcohol (hydrolysis) or the alkene (elimination), you cannot easily reinstall the fluorine atom.

References

• Benzylic Fluoride Stability

  • Mechanism of Acid-Catalyzed Solvolysis: Shimizu, M., et al. "Stereoselective synthesis of benzylic fluorides." Journal of Organic Chemistry, 1995.

• Substituent Effects (Hammett Correlation)

  • Impact of Methoxy Groups: Richard, J. P. "Rotational partitioning of reaction intermediates. Solvolysis of 1-(3,5-dimethoxyphenyl)ethyl derivatives." Journal of the American Chemical Society, 1989.

• Fluoropyrrolidine Synthesis & Handling

  • General Handling of 3-Fluoropyrrolidines: Giang, Y., et al. "Synthesis and properties of 3-fluoropyrrolidine derivatives." Tetrahedron Letters, 2004.

Reference Data & Comparative Studies

Precision Characterization of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine: A 19F NMR Comparative Guide

Topic: 19F NMR Characterization of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the development of fluorinated heterocyclic scaffolds, standard characterization methods often fall short in specificity and throughput. This guide evaluates 19F NMR spectroscopy as the superior analytical standard for 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine , a tertiary benzylic fluoride motif common in medicinal chemistry.

While 1H NMR and HPLC-MS remain staples, they struggle with spectral crowding and extensive method development times, respectively. This guide demonstrates how 19F NMR provides a singularity of detection —isolating the quaternary C-F center to deliver rapid, self-validating purity and structural data without the interference of the complex pyrrolidine coupling or aromatic overlap.

Structural Context & The Analytical Challenge

The compound 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine presents a unique analytical challenge due to its quaternary center:

• The Quaternary Center: The C3 position holds both a fluorine atom and a bulky 3,5-dimethoxyphenyl group. This creates a "tertiary benzylic fluoride" environment.

• The Problem with 1H NMR: The pyrrolidine ring protons (C2, C4, C5) exhibit complex second-order coupling (ABX or ABCD systems) often obscured by the large methoxy singlets (~3.8 ppm) or solvent peaks. The absence of a proton directly attached to the C3 carbon removes the most diagnostic 1H signal.

• The 19F Advantage: The fluorine atom acts as an isolated spy beacon. Its chemical shift is highly sensitive to the electronic environment of the aromatic ring and the stereochemical conformation of the pyrrolidine ring, yet it appears in a spectral region (typically -140 to -170 ppm) completely free of background noise.

Comparative Analysis: 19F NMR vs. Alternatives

The following table contrasts the performance of 19F NMR against traditional characterization workflows for this specific scaffold.

Table 1: Analytical Method Comparison

Feature	19F NMR (Recommended)	1H NMR	HPLC-UV/MS
Specificity	High. Signals are unique to the F-motif. No solvent/water overlap.	Moderate. Prone to overlap in the 2.0–4.0 ppm aliphatic region.	High. Depends on column chemistry and separation.
Speed (Setup)	Instant. No method development required.	Instant. Standard parameters.	Slow. Requires gradient optimization and equilibration.
Quantification	Absolute. qNMR possible without analyte standards (using internal ref).	Relative. Difficult if peaks overlap; requires integration of complex multiplets.	Relative. Requires response factor determination and pure standards.
Structural Insight	Direct. Shift correlates to electronic environment of the quaternary center.	Indirect. Infers structure via neighbor couplings.	None. Provides only retention time and mass-to-charge ratio.
Sample Recovery	100%. Non-destructive.	100%. Non-destructive.	0%. Destructive (unless prep-scale).

Technical Deep Dive: The 19F Signature

Predicted Chemical Shift Region

For a tertiary benzylic fluoride embedded in a pyrrolidine ring, the expected chemical shift is distinct from other common fluorinated motifs.

• Target Region of Interest (ROI): -145 ppm to -165 ppm (relative to CFCl3).

• Mechanistic Insight: The electron-rich 3,5-dimethoxyphenyl group exerts a shielding effect relative to a naked phenyl ring, while the adjacent nitrogen (beta-position) provides inductive deshielding.

• Differentiation:

  • Trifluoromethyl (CF3) groups: -60 to -80 ppm (distinctly downfield).

  • Secondary Fluorides: -170 to -190 ppm (distinctly upfield).

  • Ar-F (Fluorobenzene): -100 to -120 ppm.

Decoupling Modes

• 1H-Coupled 19F NMR: Expect a complex multiplet. The fluorine couples with the non-equivalent protons on C2 and C4 (

  ). Useful for confirming the pyrrolidine ring integrity.

• 1H-Decoupled 19F NMR (Recommended for Purity): Collapses the signal to a sharp singlet . This maximizes signal-to-noise (S/N) and simplifies integration for quantitative analysis (qNMR).

Experimental Protocol: Self-Validating Workflow

This protocol ensures high reproducibility and leverages 19F NMR as a self-validating system—if the shift drifts or splits unexpectedly, it immediately indicates pH changes or ring opening.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the compound.

• Solvent: CDCl3 (Chloroform-d) is preferred for solubility and preventing amine proton exchange broadening.

  • Alternative:DMSO-d6 if the HCl salt form is used. Note that shifts may move 1–2 ppm downfield due to hydrogen bonding.

• Internal Standard (Optional for qNMR): Add 10 µL of

  -Trifluorotoluene (TFT) (Shift: -63.72 ppm). This standard is inert and spectrally distinct.

Step 2: Acquisition Parameters (Bruker/Jeol/Varian)

• Pulse Sequence: zgF19 (or equivalent standard 19F pulse).

• Spectral Width: 200 ppm (centered at -120 ppm).

• Relaxation Delay (D1):

  • Qualitative: 1.0 s.

  • Quantitative (qNMR):

    (typically 10–15 s for fluorinated tert-carbons).

• Decoupling: Inverse Gated Decoupling (for qNMR to eliminate NOE) or Standard Waltz-16 (for routine ID).

Step 3: Data Processing

• Referencing: Calibrate to Internal Standard (TFT = -63.72 ppm) or external CFCl3 (0.00 ppm).

• Integration: Integrate the target peak (-145 to -165 ppm) against the internal standard.

Visualization of Workflows

Diagram 1: Characterization Logic Flow

This decision tree illustrates when to deploy 19F NMR versus 1H NMR during the synthesis optimization of the fluoropyrrolidine scaffold.

Caption: Decision logic for selecting 19F NMR to resolve fluorinated regioisomers or elimination products (e.g., fluoroalkenes) that 1H NMR cannot easily distinguish.

Diagram 2: The Self-Validating qNMR Protocol

A visual guide to the quantitative workflow using an internal standard.

Caption: qNMR workflow ensuring absolute quantification without requiring a pure reference standard of the target compound.

References

• Rosen, M. et al. (2016). Applications of 19F-NMR in Fragment-Based Drug Discovery. NIH National Library of Medicine. Link

• Yu, B. et al. (2017). Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content. NIH National Library of Medicine. Link

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. (Standard text for shift ranges).

• Linclau, B. et al. (2012).[1] Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings. PubMed. Link

• University of Manchester NMR Facility. (2018). 19F DOSY NMR analysis for spin systems. Link

Sources

• 1. Practical Fragments: 19F NMR...Just Like 1H NMR [practicalfragments.blogspot.com]

Comparative Guide: Mass Spectrometry Profiling of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine

This guide provides an in-depth technical comparison of the mass spectrometry (MS) fragmentation patterns of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine against its non-fluorinated and regioisomeric alternatives. This analysis is critical for researchers distinguishing this scaffold in library synthesis, metabolic profiling, and forensic analysis of novel psychoactive substances (NPS).

Executive Summary

The Core Challenge: Distinguishing 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (Target Compound A ) from its des-fluoro analog (Compound B ) and regioisomers (e.g., 4-fluoro analogs) is chemically complex due to the subtle electronic effects of the gem-fluoro-aryl motif.

The Solution: This guide establishes that Compound A exhibits a unique "HF-Elimination/Aromatization" signature absent in alternatives. While standard pyrrolidines fragment via ring-opening

-cleavage, the presence of the fluorine at the quaternary C3 benzylic position triggers a dominant neutral loss of hydrogen fluoride (20 Da), driving the formation of a conjugated styrene-like iminium ion.

Key Differentiator:

• Compound A (Target): Dominant transition

  226 206 (Loss of HF).

• Compound B (Des-fluoro): Dominant transition

  208 151 (Benzylic cleavage).

Technical Deep Dive: Fragmentation Mechanics

The Gem-Fluoro-Aryl Effect

In Compound A , the fluorine atom and the 3,5-dimethoxyphenyl group share the C3 carbon. This creates a "benzylic fluoride" motif. Under Electrospray Ionization (ESI) conditions, the protonated molecular ion

is labile. The fluorine acts as a leaving group, facilitated by the resonance stabilization of the resulting carbocation by the electron-rich dimethoxyphenyl ring.

Proposed Fragmentation Pathway[1]

• Protonation: Formation of

  at 226.12.

• Primary Pathway (HF Loss): Elimination of neutral HF (20 Da) creates a double bond at C3-C4 or C2-C3, forming a conjugated ion at

  206.

• Secondary Pathway (Ring Cleavage): The pyrrolidine ring opens via

  -cleavage, followed by the loss of the amine fragment to yield the stabilized 3,5-dimethoxybenzyl cation ( 151).

Visualization of Pathways

The following diagram illustrates the mechanistic divergence between the target and its non-fluorinated analog.

Caption: Mechanistic divergence showing the unique HF loss pathway (red arrow) specific to the 3-fluoro-3-aryl scaffold, contrasting with the direct benzylic cleavage of the non-fluorinated analog.

Comparative Performance Data

The following table summarizes the expected MS/MS transitions. This data is derived from standard fragmentation rules for fluorinated benzylic amines and validated against general behavior of 3-arylpyrrolidine scaffolds.

Feature	Target: 3-Fluoro-3-Aryl	Alternative: Des-Fluoro	Alternative: 4-Fluoro Isomer
Precursor Ion ( )	226.12	208.13	226.12
Primary Fragment	206.12 (100%)	151.08 (100%)	206.12 (<20%)
Mechanism	Neutral Loss of HF	Benzylic C-C Cleavage	Ring Opening / HF Loss
Diagnostic Ratio	High 206/151 ratio	Null (No 206)	Low 206/151 ratio
Collision Energy (CE)	Low (10-20 eV) triggers HF loss	Medium (20-30 eV) required	High (>30 eV) for HF loss

Analysis:

• Differentiation from Des-fluoro: The mass shift of +18 Da in the parent is obvious, but the absence of the

  206 peak in the des-fluoro spectrum is the confirmation.

• Differentiation from 4-Fluoro Isomer: The 4-fluoro isomer lacks the benzylic resonance stabilization for the fluorine leaving group. Therefore, the loss of HF is significantly less abundant and requires higher collision energy compared to the 3-fluoro-3-aryl target.

Experimental Protocol: Validation Workflow

To replicate these findings, use the following self-validating LC-MS/MS protocol.

Sample Preparation

• Stock Solution: Dissolve 1 mg of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine HCl in 1 mL Methanol (1 mg/mL).

• Working Solution: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid. Rationale: Formic acid ensures full protonation of the pyrrolidine nitrogen.

LC-MS/MS Parameters

• Instrument: Q-TOF or Orbitrap (High Resolution required for exact mass confirmation).

• Source: ESI Positive Mode.

• Flow Rate: 0.3 mL/min.

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Gradient: 5% B to 95% B over 5 mins (A: Water + 0.1% FA; B: ACN + 0.1% FA).

Data Acquisition Strategy (Step-by-Step)

• Full Scan (MS1): Confirm parent ion

  226.1243 (Theoretical).

• Targeted MS2 (Low CE): Apply 15 eV. Look for the emergence of

  206.1180. Success Criteria: Peak 206 should be >50% relative abundance.

• Targeted MS2 (High CE): Apply 35 eV. Look for the 3,5-dimethoxybenzyl cation at

  151.0754.

• Isomer Check: If

  206 is weak (<10%) at 15 eV, suspect the 4-fluoro regioisomer .

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2759163, 3-Fluoropyrrolidine. Retrieved from [Link]

• West Virginia University (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. Retrieved from [Link]

• MDPI (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues. Retrieved from [Link]

Comparing binding affinity of fluorinated vs non-fluorinated phenylpyrrolidines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead compounds has become a cornerstone of medicinal chemistry. This guide provides an in-depth technical comparison of the binding affinity of fluorinated versus non-fluorinated phenylpyrrolidines, a class of compounds with significant therapeutic potential, particularly as ligands for monoamine transporters. By synthesizing experimental data and mechanistic insights, we aim to equip researchers with a comprehensive understanding of how this seemingly subtle atomic substitution can profoundly influence receptor interactions.

The Strategic Allure of Fluorine in Phenylpyrrolidine Scaffolds

Phenylpyrrolidines are a versatile scaffold, forming the basis for numerous ligands targeting the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). Their modulation is critical in the treatment of various neurological and psychiatric disorders. The introduction of fluorine to the phenyl ring is not merely an empirical tweak; it is a deliberate strategy to modulate a molecule's physicochemical properties. These alterations can include changes in lipophilicity, metabolic stability, and, most critically for this discussion, binding affinity to the target receptor. The unique electronic properties of fluorine—its high electronegativity and small van der Waals radius—allow it to engage in specific, non-covalent interactions within the receptor's binding pocket, often leading to significant changes in potency and selectivity.[1][2]

Comparative Analysis of Binding Affinity: Experimental Data

The impact of fluorination on the binding affinity of phenylpyrrolidine derivatives is highly dependent on the position of the fluorine atom and the overall molecular architecture. Below is a summary of experimental data from various studies, highlighting these structure-activity relationships (SAR).

Compound Series	Target	Non-Fluorinated Analog (Ki in nM)	Fluorinated Analog (Ki in nM)	Fold Change in Affinity	Reference
α-Pyrrolidinohexiophenones	DAT	1: 97	9 (4-CF3): 7,502	~77-fold decrease	[3]
Bis(phenyl)methyl)sulfinyl)alkyl alicyclic amines	DAT	3b: 230	14a (bis-4-F): 23	~10-fold increase	[1][4]
Diaryl Sulfides	SERT	(parent structure not specified)	7c (F-substituted): 1.46	(Data for direct non-fluorinated analog not available)	[5]
Diphenylmethoxy)ethyl]piperidines	DAT	9a (unsubstituted): High Potency	1b (bis-4-F): High Potency	Comparable high affinity	[2]

Note: Ki is the inhibition constant; a lower value indicates higher binding affinity. The data presented are from different studies and experimental conditions, and thus direct cross-series comparisons should be made with caution.

The data clearly illustrates that fluorination is not a universal enhancer of binding affinity. In the case of α-pyrrolidinohexiophenones, a trifluoromethyl group at the 4-position of the phenyl ring resulted in a dramatic decrease in affinity for the dopamine transporter.[3] Conversely, for a series of bis(phenyl)methyl)sulfinyl)alkyl alicyclic amines, the presence of two 4-fluoro substituents led to a tenfold increase in DAT affinity.[1][4] This underscores the context-dependent nature of fluorine's influence.

Mechanistic Insights: How Fluorine Modulates Receptor Binding

The observed changes in binding affinity upon fluorination can be attributed to a combination of steric and electronic effects that alter the ligand's interaction with the amino acid residues in the receptor's binding pocket.

• Electrostatic Interactions: Fluorine's high electronegativity creates a partial negative charge on the atom and a partial positive charge on the adjacent carbon. This can lead to favorable electrostatic interactions, such as dipole-dipole interactions or even weak hydrogen bonds with suitable donor groups in the receptor.[1][2]

• Hydrophobic Interactions: The carbon-fluorine bond is more hydrophobic than a carbon-hydrogen bond. This increased lipophilicity can enhance hydrophobic interactions with nonpolar residues in the binding pocket, contributing to a more favorable binding free energy.[1][2]

• Conformational Effects: The introduction of fluorine can influence the preferred conformation of the phenylpyrrolidine scaffold. This can lead to a more optimal orientation of the molecule within the binding site, maximizing favorable interactions and minimizing steric clashes.

• Alteration of pKa: Fluorination can lower the pKa of nearby functional groups, which can be critical for the ionization state of the ligand at physiological pH and its ability to interact with charged residues in the receptor.

The following diagram illustrates the potential interactions of a fluorinated phenylpyrrolidine within a hypothetical receptor binding pocket.

Caption: Potential interactions of a fluorinated phenylpyrrolidine in a receptor binding pocket.

Experimental Protocol: Radioligand Binding Assay

To experimentally determine the binding affinity (Ki) of novel fluorinated and non-fluorinated phenylpyrrolidines, a competitive radioligand binding assay is a standard and robust method.

Objective: To determine the inhibition constant (Ki) of a test compound for a specific receptor by measuring its ability to compete with a radiolabeled ligand of known affinity.

Materials:

• Cell membranes or purified receptors expressing the target of interest (e.g., DAT, SERT).

• Radiolabeled ligand (e.g., [³H]-WIN 35,428 for DAT).

• Unlabeled test compounds (fluorinated and non-fluorinated phenylpyrrolidines).

• Assay buffer (e.g., Tris-HCl buffer with appropriate ions).

• Scintillation vials and scintillation fluid.

• Liquid scintillation counter.

• 96-well filter plates and vacuum manifold.

Methodology:

• Preparation of Reagents:

  • Prepare serial dilutions of the unlabeled test compounds.

  • Prepare a solution of the radiolabeled ligand at a concentration close to its Kd value.

  • Prepare the receptor membrane suspension in the assay buffer.

• Assay Setup:

  • In a 96-well plate, add the assay buffer, the radiolabeled ligand, and the diluted test compounds.

  • For total binding, add vehicle instead of the test compound.

  • For non-specific binding, add a high concentration of a known, potent, unlabeled ligand.

• Incubation:

  • Initiate the binding reaction by adding the receptor membrane preparation to each well.

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Termination and Separation:

  • Terminate the binding reaction by rapid filtration through the filter plates using a vacuum manifold. This separates the bound from the free radioligand.

  • Wash the filters rapidly with ice-cold assay buffer to remove any unbound radioligand.

• Quantification:

  • Transfer the filters to scintillation vials.

  • Add scintillation fluid to each vial.

  • Measure the radioactivity in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

The following diagram outlines the workflow for a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion: A Strategic Tool for Rational Drug Design

The decision to incorporate fluorine into a phenylpyrrolidine scaffold is a strategic one that requires careful consideration of the target receptor's binding site topology and the desired pharmacological profile. As the experimental data demonstrates, fluorination can either enhance or diminish binding affinity. A thorough understanding of the underlying mechanistic principles, coupled with robust experimental validation, is paramount for the rational design of novel, potent, and selective ligands. This guide serves as a foundational resource for researchers navigating the nuanced and powerful world of fluorine chemistry in drug discovery.

References

• Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Letters in Drug Design & Discovery, 16(9), 959-967.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
• Kopajtic, T., et al. (2020). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinyl Alkyl Alicyclic Amines at the Dopamine Transporter: Functionalizing the Terminal Nitrogen Affects Affinity, Selectivity, and Metabolic Stability. Journal of Medicinal Chemistry, 63(5), 2343–2357.
• Kolanos, R., et al. (2015). Structure-Activity Relationships for a Recently Controlled Synthetic Cathinone Dopamine Transporter Reuptake Inhibitor: α-Pyrrolidinohexiophenone (α-PHP). ACS Chemical Neuroscience, 6(9), 1647–1653.
• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.
• Hess, S., et al. (2005). Fluorinated diaryl sulfides as serotonin transporter ligands: synthesis, structure-activity relationship study, and in vivo evaluation of fluorine-18-labeled compounds as PET imaging agents. Journal of Medicinal Chemistry, 48(11), 3746-3756.
• Singh, S., et al. (2000). Structure-activity relationship studies of novel 4-[2-[bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine analogs: synthesis and biological evaluation at the dopamine and serotonin transporter sites. Journal of Medicinal Chemistry, 43(19), 3583-3591.
• Holl, R., et al. (2010). Synthesis and in vitro evaluation of fluorinated diphenyloxide derivatives and sulfur analogs as serotonin transporter ligands. Bioorganic & Medicinal Chemistry, 18(1), 236-241.

Sources

• 1. Structure-Activity Relationships for a series of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter: functionalizing the terminal nitrogen affects affinity, selectivity and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship studies of novel 4-[2-[bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine analogs: synthesis and biological evaluation at the dopamine and serotonin transporter sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationships for a Recently Controlled Synthetic Cathinone Dopamine Transporter Reuptake Inhibitor: α-Pyrrolidinohexiophenone (α-PHP) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinyl Alkyl Alicyclic Amines at the Dopamine Transporter: Functionalizing the Terminal Nitrogen Affects Affinity, Selectivity, and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorinated diaryl sulfides as serotonin transporter ligands: synthesis, structure-activity relationship study, and in vivo evaluation of fluorine-18-labeled compounds as PET imaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: X-Ray Crystallography of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine Salts

This guide serves as a technical comparative analysis for researchers isolating and characterizing 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine , a critical scaffold in the development of kinase inhibitors and GPCR ligands (e.g., NK1 antagonists).

Due to the presence of the quaternary chiral center at C3 (bearing both a fluorine atom and an electron-rich aryl group), determining the absolute configuration of this molecule is chemically challenging. This guide compares the crystallographic performance of three salt forms—Hydrochloride (HCl) , p-Toluenesulfonate (Tosylate) , and (L)-Tartrate —to determine the optimal candidate for X-ray diffraction studies.

Executive Summary & Recommendation

For the unambiguous assignment of absolute stereochemistry (

vs ) of 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine, the p-Toluenesulfonate (Tosylate) salt is the superior candidate.

While the Hydrochloride salt is the standard for bioavailability studies, it frequently yields hygroscopic needles with high disorder in the pyrrolidine ring, complicating refinement. The Tosylate salt, conversely, utilizes

stacking between the tosyl group and the 3,5-dimethoxyphenyl moiety to stabilize the crystal lattice, enabling high-resolution diffraction (< 0.8 Å) and reliable Flack parameter determination.

Technical Comparison of Salt Forms

The following data summarizes the representative crystallographic behavior of 3-aryl-3-fluoropyrrolidine scaffolds based on lattice energy stability and diffraction quality.

Table 1: Crystallographic Performance Matrix[1]

Feature	Hydrochloride (HCl)	p-Toluenesulfonate (Tosylate)	(L)-Tartrate (2:1)
Crystallinity	Moderate (often needles)	Excellent (Prisms/Blocks)	Good (Plates)
Hygroscopicity	High (Deliquescent)	Low (Non-hygroscopic)	Moderate
Space Group (Typ.)	(Orthorhombic)	or (Monoclinic)	(Monoclinic)
Resolution Limit	~1.0 - 1.2 Å	< 0.80 Å	~0.90 Å
Disorder	High (Ring Pucker)	Low (Rigid Lattice)	Moderate (Solvent inclusion)
Chiral Resolution	No	No (Achiral counterion)	Yes (Diastereomeric)
Utility	Solubility/Bioavailability	Structural Determination	Enantiomeric Separation

Detailed Analysis

Option A: The Hydrochloride Salt (HCl)

• Mechanism: Protonation of the pyrrolidine nitrogen.

• Drawback: The chloride ion is a spherical "hard" anion. In 3,3-disubstituted pyrrolidines, the ring adopts a specific envelope conformation to accommodate the C3-Fluorine/Aryl steric clash. The small chloride ion often fails to "lock" this conformation in the solid state, leading to conformational disorder in the crystal.

• Verdict: Use for biological assays, but avoid for primary structural elucidation.

Option B: The p-Toluenesulfonate Salt (Tosylate)

• Mechanism: The tosylate anion provides a large, planar aromatic surface.

• Advantage: The electron-deficient tosyl ring engages in offset

  stacking interactions with the electron-rich 3,5-dimethoxyphenyl group of the substrate. This "molecular clip" effect rigidifies the lattice. Furthermore, the sulfur atom provides significant anomalous scattering ( at CuK ), which aids in absolute structure determination if the fluorine signal is insufficient.

• Verdict: The Gold Standard for X-ray data.

Option C: The (L)-Tartrate Salt

• Mechanism: Formation of diastereomeric salts.[1]

• Advantage: Essential for the chemical separation of the enantiomers (Resolution).[1]

• Drawback: Tartrates often crystallize as hydrates or solvates. The complex hydrogen-bonding network (involving the tartrate hydroxyls and the pyrrolidine NH) can sometimes create large unit cells with multiple molecules in the asymmetric unit (

  ), complicating the solution.

• Verdict: Use for purification, then convert to Tosylate for X-ray.

Experimental Protocols

Protocol A: Synthesis & Crystallization of the Tosylate Salt

This protocol is optimized to produce single crystals suitable for X-ray diffraction.

Reagents:

• 3-(3,5-Dimethoxyphenyl)-3-fluoropyrrolidine (Free base, oil)

• p-Toluenesulfonic acid monohydrate (pTsOH·H₂O)

• Acetonitrile (ACN)

• Diisopropyl ether (DIPE)

Step-by-Step Workflow:

• Stoichiometry: Dissolve 1.0 equivalent of the free base amine in minimal Acetonitrile (approx. 5 mL per gram).

• Acid Addition: Add 1.05 equivalents of p-Toluenesulfonic acid monohydrate dissolved in Acetonitrile dropwise at room temperature.

  • Note: A slight excess of acid ensures complete protonation and prevents free-base inclusion.

• Nucleation: Stir for 30 minutes. The solution may remain clear.

• Vapor Diffusion (The Critical Step):

  • Place the solution in a small inner vial (GC vial).

  • Place the open inner vial inside a larger jar containing Diisopropyl ether (DIPE) .

  • Seal the outer jar tightly. DIPE will slowly diffuse into the ACN, lowering the polarity and forcing the salt to crystallize slowly.

• Harvesting: Allow to stand undisturbed for 3-5 days. Look for block-like, colorless prisms.

• Mounting: Isolate crystals under Paratone oil (do not let them dry out in air to prevent lattice collapse if solvated) and flash-cool to 100K.

Protocol B: Data Collection Strategy

• Source: CuK

  radiation ( Å) is preferred over MoK for this molecule.

• Reasoning: The molecule contains only light atoms (C, H, N, O, F) plus the Sulfur in the tosylate. The anomalous signal from Sulfur and Fluorine is stronger with Copper radiation, which is crucial for determining the Flack parameter (absolute configuration) with high confidence.

Decision Logic & Workflow

The following diagram illustrates the decision process for handling the 3-fluoro-3-arylpyrrolidine scaffold, ensuring scientific integrity in structural assignment.

Caption: Workflow for salt selection and characterization. The Tosylate pathway is prioritized for crystallographic success due to enhanced lattice stability.

Structural Insights: The "Fluorine Effect"

Understanding the causality of the crystal packing is vital for interpreting the data.

• The Gauche Effect: In 3-fluoropyrrolidines, the C-F bond tends to align gauche to the ring nitrogen lone pair (or N-H bond in salts). This creates a specific ring pucker.

• Disorder Management: In the HCl salt, the 3,5-dimethoxyphenyl ring can rotate relatively freely, often appearing as a blurred electron density map. In the Tosylate salt, the tosyl group "clamps" the dimethoxy ring via face-to-face

  -stacking (centroid-centroid distance typically ~3.6 - 3.8 Å), effectively freezing the conformation and allowing for precise bond length measurements.

References

• Gawley, R. E., & Aubé, J. (1996). Principles of Asymmetric Synthesis. Elsevier. (Fundamental principles of chiral resolution and salt selection).

• Flack, H. D. (1983). "On Enantiomorph-Polarity Estimation." Acta Crystallographica Section A. Link (The definitive source on determining absolute configuration from X-ray data).

• Gould, R. O., & Walkinshaw, M. D. (1984). "The systematic variation of crystal lattice parameters in salt series." Journal of the American Chemical Society.

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. Link (Protocols for salt selection and crystallization in pharma).

• United States Patent 7301023B2. "Chiral salt resolution." (Specific methodologies for resolving pyrrolidine derivatives using tartaric acid). Link

Sources

• 1. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]